Hex-3-en-1-yl 2-hydroxypropanoate

Core Science & Biosynthesis

what is the chemical structure of Hex-3-en-1-yl 2-hydroxypropanoate

An In-depth Technical Guide to Hex-3-en-1-yl 2-hydroxypropanoate: Structure, Properties, Synthesis, and Analysis

Executive Summary

Hex-3-en-1-yl 2-hydroxypropanoate, commonly known in the flavor and fragrance industry as cis-3-Hexenyl Lactate, is a carboxylic acid ester recognized for its distinct fresh, green, and fruity sensory profile.[1][2][3] This guide provides a comprehensive technical overview of its chemical structure, including stereoisomerism, physicochemical properties, and detailed protocols for its synthesis via both traditional chemical and modern biocatalytic methods. Furthermore, it outlines standard analytical techniques for structural elucidation and purity assessment. The document is intended for researchers, chemists, and formulation scientists engaged in fine chemical synthesis, natural product chemistry, and the development of consumer goods.

Chemical Identity and Nomenclature

Hex-3-en-1-yl 2-hydroxypropanoate is an organic molecule that consists of a lactate moiety esterified with a hexenyl alcohol. The positioning of the double bond and its stereochemistry are critical to its identity and sensory properties.

• IUPAC Name : (3Z)-hex-3-en-1-yl 2-hydroxypropanoate.[4]

• Common Synonyms : cis-3-Hexenyl lactate, (Z)-3-Hexenyl lactate, Leaf alcohol lactate.[4][5][6]

• Molecular Formula : C₉H₁₆O₃.[6]

• Molecular Weight : 172.22 g/mol .[4]

• CAS Number :

  • (Z)-isomer (cis): 61931-81-5.[4]

  • (E)-isomer (trans): 2197126-38-6.

The molecule's structure is defined by two key features: the ester functional group formed between lactic acid and (Z)-hex-3-en-1-ol, and the cis (or Z for zusammen) configuration of the double bond between the third and fourth carbon atoms of the hexenyl chain.[2] This specific geometry is crucial for its characteristic "green" aroma. The lactate portion also contains a chiral center at the C-2 position, meaning the molecule can exist as (R) and (S) enantiomers.

Caption: Chemical structures of the (Z) and (E) isomers of Hex-3-en-1-yl 2-hydroxypropanoate.

Physicochemical and Sensory Properties

The physical properties of cis-3-Hexenyl Lactate are well-documented, reflecting its nature as a moderately volatile organic ester. These properties are critical for its application in consumer products and for its purification.

Property	Value	Source(s)
Appearance	Liquid
Odor	Fruity, green, leafy, waxy	[7]
Taste	Green, leafy, waxy with fruity, tropical nuances at 50 ppm	[7]
Boiling Point	71 °C at 0.7 mmHg; 250.4 °C at 760 mmHg	[6][7]
Density	0.982 g/mL at 25 °C	[7]
Refractive Index (n20/D)	1.446	[7]
Flash Point	>230 °F (>110 °C)	[7]
pKa (Predicted)	13.03 ± 0.20	[7]

The compound is classified as a carboxylic acid ester and a secondary alcohol.[3] Its sensory profile, evoking freshly cut grass and green vegetation, is highly valued in perfumery to impart natural top notes to floral and citrus fragrances.[2]

Synthesis and Manufacturing Protocols

The synthesis of Hex-3-en-1-yl 2-hydroxypropanoate is achieved through the esterification of (Z)-3-hexen-1-ol with lactic acid. The choice of catalyst—chemical or enzymatic—profoundly impacts reaction conditions, selectivity, and the potential for side reactions.

Method 1: Acid-Catalyzed Fischer Esterification

This classical approach utilizes a strong acid catalyst to accelerate the reaction. The primary challenge is managing the reaction equilibrium and preventing unwanted side reactions, such as isomerization of the double bond from the desired cis form to the trans form, which can be catalyzed by the acidic medium.[8]

Protocol:

• Setup: Equip a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• Reagents: Charge the flask with (Z)-3-hexen-1-ol (1.0 eq), lactic acid (1.2 eq), and an appropriate solvent such as toluene (to form an azeotrope with water).

• Catalyst: Add a catalytic amount of p-toluenesulfonic acid (approx. 1-2 mol%).

• Reaction: Heat the mixture to reflux. The water produced during the esterification is removed azeotropically and collected in the Dean-Stark trap, driving the reaction toward the product.

• Monitoring: Monitor the reaction's progress by quantifying the water collected or by using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: After completion, cool the mixture and neutralize the acid catalyst by washing with a saturated sodium bicarbonate solution in a separatory funnel. Follow with a brine wash to remove residual water.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product is then purified by vacuum distillation to yield the final ester.[8]

Caption: Workflow for the acid-catalyzed synthesis of Hex-3-en-1-yl 2-hydroxypropanoate.

Method 2: Lipase-Catalyzed Biocatalysis

Enzymatic synthesis offers a highly selective and milder alternative, minimizing byproduct formation and preserving the double bond's stereochemistry.[8] Immobilized lipases, such as Novozym 435 (Candida antarctica lipase B), are effective catalysts for this transesterification.[8][9]

Protocol:

• Setup: In a flask, combine (Z)-3-hexen-1-ol (1.0 eq) and an activated ester of lactic acid, such as ethyl lactate (1.5 eq), in a suitable anhydrous organic solvent (e.g., hexane). A solvent-free system is also possible.

• Catalyst: Add the immobilized lipase (typically 5-10% by weight of the substrates).

• Dehydration (Optional): Add molecular sieves to adsorb the co-product (ethanol), which can inhibit the enzyme and shift the equilibrium away from the product.

• Reaction: Incubate the mixture at a mild temperature (e.g., 40-50 °C) with gentle agitation (e.g., on an orbital shaker).

• Monitoring: Monitor the reaction progress using Gas Chromatography (GC) by analyzing aliquots over time.[9]

• Workup: After the reaction reaches the desired conversion, the immobilized enzyme is simply filtered off and can be reused.

• Purification: The solvent is removed from the filtrate under reduced pressure. The resulting crude product is often of high purity, but can be further purified by vacuum distillation if necessary.

Caption: Workflow for the lipase-catalyzed synthesis of Hex-3-en-1-yl 2-hydroxypropanoate.

Structural Elucidation and Analytical Protocols

Confirming the structure and purity of Hex-3-en-1-yl 2-hydroxypropanoate requires a combination of spectroscopic and chromatographic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Both ¹H and ¹³C NMR are used to confirm the molecular structure.[4][10]

  • ¹H NMR : Key signals include the vinylic protons of the C3=C4 double bond (around 5.3-5.6 ppm) with a characteristic coupling constant for the cis isomer, the triplet for the methylene group adjacent to the ester oxygen (-CH₂-O), the quartet and doublet for the lactate moiety, and the triplet for the terminal methyl group.

  • ¹³C NMR : Distinct signals for the carbonyl carbon of the ester (around 175 ppm), the two vinylic carbons, and the carbons of the alcohol and acid moieties confirm the overall structure.

• Gas Chromatography-Mass Spectrometry (GC-MS) : This is the primary technique for assessing purity and determining the isomeric ratio (cis vs. trans). The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns corresponding to the loss of fragments from the parent molecule.

• Infrared (IR) Spectroscopy : IR analysis confirms the presence of key functional groups: a broad O-H stretch (from the hydroxyl group) around 3400 cm⁻¹, a strong C=O stretch (from the ester) around 1730 cm⁻¹, and a C=C stretch (from the alkene) around 1650 cm⁻¹.

Applications and Significance

• Flavors and Fragrances : This is the primary application, where the compound is used as a flavoring agent and fragrance ingredient.[2][4] It imparts fresh, green, and fruity notes to a wide range of products. Its stability and lasting green top notes make it a valuable component in modern perfumery.[2]

• Potential in Chemical Synthesis : For drug development professionals, while not a therapeutic agent itself, Hex-3-en-1-yl 2-hydroxypropanoate serves as an interesting chiral building block. The lactate unit provides a chiral center, and the hexenyl chain offers a reactive double bond that can be functionalized for more complex molecular architectures.

Safety and Handling

• Hazard Identification : The compound is classified as an irritant. Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[7][11]

• Storage and Handling : Store in a cool, dry, well-ventilated area in a tightly sealed container, away from sources of ignition and strong oxidizing agents.[5] Standard personal protective equipment (gloves, safety glasses) should be used during handling.

References

• ChemicalBook. (2026, January 13). cis-3-Hexenyl lactate | 61931-81-5.

• Sinofi Ingredients. (2025, June 12). Buy Bulk - Cis-3-Hexenyl Lactate | Manufacturer-Supplier.

• ODOWELL. Cis-3-Hexenyl Lactate manufacturers and suppliers in China.

• LookChem. Cis-3-Hexenyl Lactate.

• FooDB. (2010, April 8). Showing Compound cis-3-Hexenyl lactate (FDB015071).

• ChemNet. cis-3-hexenyl lactate.

• Sigma-Aldrich. Hex-3-en-1-yl 2-hydroxypropanoate | 2197126-38-6.

• PubChem. 3-Hexenyl lactate, (3Z)- | C9H16O3 | CID 5364231.

• Sigma-Aldrich. Hex-3-en-1-yl 2-hydroxypropanoate | 2197126-38-6.

• BLDpharm. (Z)-Hex-3-en-1-yl 2-hydroxypropanoate | 61931-81-5.

• BenchChem. "Hex-2-en-1-yl propanoate" synthesis side reactions and byproducts.

• AHH Chemical Co., Ltd. (Z)-3-hexen-1-yl lactate, 61931-81-5.

• Sigma-Aldrich. Hex-3-en-1-yl 2-hydroxypropanoate | 2197126-38-6.

• PubChem. Hex-3-en-1-yl formate | C7H12O2 | CID 36502.

• The Good Scents Company. (E)-3-hexen-1-yl lactate, NF0167.

• Liaquat, M., et al. (2015). Parameters Affecting the Synthesis of (Z)-3-hexen-1-yl acetate by Transesterifacation in Organic Solvent. Journal of the Chemical Society of Pakistan, 37(2), 325-330.

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physical and thermodynamic properties of Hex-3-en-1-yl 2-hydroxypropanoate

An In-depth Technical Guide to the Physical and Thermodynamic Properties of (Z)-Hex-3-en-1-yl 2-hydroxypropanoate

Introduction

(Z)-Hex-3-en-1-yl 2-hydroxypropanoate, commonly known as cis-3-Hexenyl lactate, is a carboxylic ester with the molecular formula C₉H₁₆O₃.[1][2][3] This compound is recognized for its characteristic fruity and green aroma and is found in natural sources such as brandy and grapes.[4] It is utilized as a flavoring and fragrance agent in the food and cosmetic industries.[5] This guide provides a comprehensive overview of the known physical and thermodynamic properties of (Z)-Hex-3-en-1-yl 2-hydroxypropanoate, along with standard experimental methodologies for their determination. The focus is on the (Z)-isomer, which is more commonly referenced in scientific literature.

Nomenclature and Structure

• IUPAC Name: [(Z)-hex-3-enyl] 2-hydroxypropanoate[1]

• Synonyms: (Z)-3-hexen-1-yl lactate, cis-3-Hexenyl lactate[1][6]

• CAS Number: 61931-81-5[3][4]

• Molecular Formula: C₉H₁₆O₃[1][3]

• Molecular Weight: 172.22 g/mol [1]

• Chemical Structure:

Physical Properties

The physical properties of (Z)-Hex-3-en-1-yl 2-hydroxypropanoate have been reported in various sources. The following table summarizes the available data, with discrepancies noted, which may arise from different experimental conditions or the presence of isomers.

Property	Value	Source(s)
Appearance	Colorless to pale yellow liquid	[7][8]
Odor	Fruity, green, leafy, with tropical nuances	[4][5]
Boiling Point	71 °C @ 0.70 mmHg96 °C @ 7.00 mmHg250.4 °C @ 760 mmHg	[1][6][7][6][7][3][9]
Density	0.982 g/mL at 25 °C0.968 - 0.984 g/cm³ at 25 °C1 g/cm³	[4][7][3]
Refractive Index	1.446 @ 20 °C1.441 - 1.451 @ 20 °C1.459	[4][9][7][3]
Solubility	Slightly soluble in water (8925 mg/L at 25 °C, est.)Soluble in alcohol and most organic solvents	[1][6][7][8]
Vapor Pressure	0.003 mmHg @ 25 °C (est.)0.00345 mmHg @ 25 °C	[6][7][3][9]
Flash Point	235.4 °F (113 °C) - closed cup97.8 °C112.78 °C	[3][6][7]
logP (Octanol/Water Partition Coefficient)	1.575 (est.)1.6	[6][7][1]

Experimental Protocols for Physical Property Determination

Accurate determination of physical properties is crucial for the application and processing of chemical compounds. The following are standard methodologies for the properties listed above.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For compounds like (Z)-Hex-3-en-1-yl 2-hydroxypropanoate, which may have a high boiling point at atmospheric pressure, vacuum distillation is often employed to prevent decomposition.

Protocol:

• Place a small sample of the compound in a distillation flask with a boiling chip.

• Connect the flask to a distillation apparatus equipped with a condenser, a vacuum source, and a manometer.

• Gradually reduce the pressure to the desired level.

• Heat the sample gently until it begins to boil.

• Record the temperature at which the vapor and liquid are in equilibrium. This is the boiling point at the recorded pressure.

Caption: Workflow for Boiling Point Determination.

Density Measurement

Density is the mass per unit volume of a substance. A pycnometer is commonly used for the precise measurement of liquid density.

Protocol:

• Clean and dry a pycnometer of known volume and record its mass (m₁).

• Fill the pycnometer with the liquid sample, ensuring no air bubbles are present, and measure the mass (m₂).

• The mass of the liquid is m₂ - m₁.

• The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V, where V is the volume of the pycnometer.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property and can be used to identify and assess the purity of a compound.

Protocol:

• Calibrate an Abbe refractometer using a standard of known refractive index.

• Place a few drops of the sample on the prism of the refractometer.

• Close the prism and allow the sample to reach thermal equilibrium.

• Adjust the instrument to bring the dividing line between the light and dark fields into focus at the crosshairs.

• Read the refractive index from the scale.

Caption: Protocol for Refractive Index Measurement.

Thermodynamic Properties

Computational Estimation

In the absence of experimental data, computational methods can provide valuable estimations of thermodynamic properties. Group contribution methods, such as the Joback method, can be used to predict properties like ideal gas heat capacity, enthalpy of formation, and Gibbs free energy of formation based on the molecular structure of the compound.[10]

Experimental Determination Techniques

Should experimental determination be required, the following techniques are standard:

• Differential Scanning Calorimetry (DSC): DSC can be used to measure heat capacity and enthalpy changes associated with phase transitions.

• Thermogravimetric Analysis (TGA): TGA measures changes in mass as a function of temperature, providing information on thermal stability.

• Calorimetry: Bomb calorimetry can be used to determine the enthalpy of combustion, from which the enthalpy of formation can be calculated.

Synthesis of (Z)-Hex-3-en-1-yl 2-hydroxypropanoate

(Z)-Hex-3-en-1-yl 2-hydroxypropanoate is typically synthesized via the esterification of (Z)-hex-3-en-1-ol with lactic acid. This can be achieved through Fischer esterification or enzymatic catalysis.[11]

Fischer Esterification

This method involves reacting the alcohol and carboxylic acid in the presence of an acid catalyst.

Protocol:

• Combine (Z)-hex-3-en-1-ol and lactic acid in a round-bottom flask.

• Add a catalytic amount of a strong acid, such as sulfuric acid.

• Heat the mixture under reflux, using a Dean-Stark apparatus to remove the water produced during the reaction.[11]

• Monitor the reaction progress by techniques such as TLC or GC.

• Upon completion, neutralize the acid catalyst and purify the product by distillation.

Caption: Synthesis and Purification Workflow.

Conclusion

This technical guide has consolidated the available physical property data for (Z)-Hex-3-en-1-yl 2-hydroxypropanoate and outlined standard experimental procedures for their validation. While experimental thermodynamic data is scarce, computational methods and established analytical techniques can be employed for their estimation and determination. The provided synthesis protocol offers a foundational understanding of how this compound is produced, which is integral to its application in research and industry.

References

• (Z)-3-hexen-1-yl lactate, 61931-81-5. (n.d.). The Good Scents Company. Retrieved March 24, 2026, from [Link]

• (Z)-3-hexen-1-yl lactate 61931-81-5. (n.d.). The Good Scents Company. Retrieved March 24, 2026, from [Link]

• CIS-3-HEXENYL LACTATE. (n.d.). Moumoujus. Retrieved March 24, 2026, from [Link]

• 3-Hexenyl lactate, (3Z)-. (n.d.). PubChem. Retrieved March 24, 2026, from [Link]

• Showing Compound cis-3-Hexenyl lactate (FDB015071). (2010, April 8). FooDB. Retrieved March 24, 2026, from [Link]

• (E)-3-hexen-1-yl lactate, NF0167. (n.d.). The Good Scents Company. Retrieved March 24, 2026, from [Link]

• Advanced Biotech Natural Cis-3-Hexenyl Lactate (1107) - Liquid. (n.d.). Knowde. Retrieved March 24, 2026, from [Link]

• The crude reaction mixture is poured onto the silica gel plug (Figure 1). A mild vacuum (~10 mmHg) is applied, and the filtrate is collected. The 100 mL round-bottomed flask is rinsed with. (n.d.). Organic Syntheses Procedure. Retrieved March 24, 2026, from [Link]

• Propanoic acid, 2-hydroxy-, (3Z)-3-hexen-1-yl ester - Substance Details. (2023, November 1). EPA. Retrieved March 24, 2026, from [Link]

• (Z)-3-Hexenyl lactate - DOSS. (2021, April 6). TURI. Retrieved March 24, 2026, from [Link]

• Hex-3-en-1-yl formate | C7H12O2 | CID 36502. (n.d.). PubChem. Retrieved March 24, 2026, from [Link]

• hex-3-enyl propanoate. (n.d.). Cheméo. Retrieved March 24, 2026, from [Link]

• L-ethyl 2-hydroxypropanoate -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT). (n.d.). NIST/TRC. Retrieved March 24, 2026, from [Link]

• (3E)-3-Hexen-1-yl 2-methylpropanoate | C10H18O2 | CID 6365985. (n.d.). PubChem. Retrieved March 24, 2026, from [Link]

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The Natural Occurrence and Analytical Profiling of Hex-3-en-1-yl 2-hydroxypropanoate in Plant Essential Oils

Executive Summary

Hex-3-en-1-yl 2-hydroxypropanoate (CAS: 61931-81-5), commonly known as cis-3-hexenyl lactate or "leaf lactate," is a structurally complex ester that bridges the characteristic freshness of Green Leaf Volatiles (GLVs) with creamy, fruity olfactive undertones. For researchers and drug development professionals exploring plant-derived bioactive compounds, understanding the natural occurrence, biosynthesis, and precise analytical extraction of this ester is critical. This whitepaper provides a mechanistic breakdown of its biosynthesis, details its occurrence across diverse botanical matrices, and outlines a self-validating analytical workflow designed to prevent artifactual degradation during extraction.

Chemical Ontology and Olfactive Dynamics

Hex-3-en-1-yl 2-hydroxypropanoate features an ester functional group linking a six-carbon unsaturated alcohol (cis-3-hexenol) with a hydroxy acid (lactic acid). The presence of the cis double bond at the third carbon position is the primary driver of its distinctive "cut grass" and verdant vegetation aroma, while the lactate moiety imparts excellent tenacity and a subtle, fruity sweetness (1[1]). In essential oils, it acts as a critical top-note modifier, enhancing the natural character of complex botanical profiles.

Mechanistic Biosynthesis: The LOX/HPL Cascade

Plants do not synthesize Hex-3-en-1-yl 2-hydroxypropanoate passively; its formation is a highly regulated response to tissue disruption, environmental stress, or fruit ripening. The biosynthesis is a convergence of two distinct metabolic pathways:

• The GLV Pathway: α -Linolenic acid from disrupted cell membranes is oxygenated by Lipoxygenase (LOX) to form 13-hydroperoxylinolenic acid (13-HPOT). Hydroperoxide lyase (HPL) then cleaves 13-HPOT into (Z)-3-hexenal, which is rapidly reduced by alcohol dehydrogenase (ADH) into (Z)-3-hexen-1-ol.

• Esterification: During specific physiological states—such as the climacteric ripening of Carica papaya—lipase and alcohol acyltransferase (AAT) enzymes catalyze the esterification of (Z)-3-hexen-1-ol with lactic acid (a byproduct of glycolysis or anaerobic fermentation) to form the final ester (2[2]).

Biosynthetic pathway of Hex-3-en-1-yl 2-hydroxypropanoate via the LOX/HPL cascade.

Natural Occurrence in Botanical Matrices

The natural occurrence of this ester is highly dependent on the botanical species and the extraction methodology employed. Because ester bonds are susceptible to thermal hydrolysis, traditional steam distillation often underrepresents the true in planta concentration of Hex-3-en-1-yl 2-hydroxypropanoate.

Table 1: Quantitative and Qualitative Occurrence in Plant Sources

Botanical Source	Common Name	Matrix / Plant Part	Extraction Method	Relative Abundance	Olfactive Contribution
Carica papaya	Papaya	Ripened Fruit	GC-MS Metabolomics	Upregulated (1.77 fold)	Sweet, fruity, green
Ocimum basilicum	Basil	Dried Leaves	SFME (380 W)	0.326%	Fresh, herbaceous
Robinia pseudoacacia	Black Locust	Fresh Flowers	Hydrodistillation	Trace / Minor	Floral, green leaf
Mentha piperita	Peppermint	Aerial Parts	Steam Distillation	Trace	Cooling, green

Data synthesized from authoritative metabolomic and essential oil profiling studies (3[3],4[4], 5[5]).

Analytical Methodology: Preservation of Ester Linkages

Rationale for Solvent-Free Microwave Extraction (SFME)

Traditional hydrodistillation utilizes excess water and prolonged thermal exposure, which drives the hydrolytic cleavage of the delicate lactate ester bond, reverting it to cis-3-hexenol and lactic acid. To accurately profile Hex-3-en-1-yl 2-hydroxypropanoate, Solvent-Free Microwave Extraction (SFME) is prioritized. SFME relies entirely on the plant's in situ cellular water as the microwave absorber. The rapid, localized heating ruptures glandular trichomes and releases the essential oil without the bulk aqueous phase required for hydrolysis.

Self-Validating Extraction and GC-MS Protocol

The following protocol is engineered as a self-validating system to ensure data integrity and prevent artifactual degradation.

Step 1: Matrix Preparation & Internal Standardization

• Action: Cryogenically mill 100 g of fresh botanical matrix (e.g., Ocimum basilicum leaves) using liquid nitrogen.

• Causality: Cryo-milling halts endogenous esterase and lipase activity, preventing the artifactual enzymatic degradation of esters post-harvest.

• Validation Checkpoint: Spike the milled matrix with 50 µg of nonyl acetate (Internal Standard). Recovery rates must exceed 92% in the final GC-MS integration to validate extraction efficiency.

Step 2: Solvent-Free Microwave Extraction (SFME)

• Action: Transfer the matrix to a 1 L quartz reactor. Do not add exogenous water. Irradiate at 380 W for 60 minutes.

• Causality: Microwave irradiation causes rapid expansion of cellular water, rupturing oil glands. The absence of a solvent bath preserves the ester linkage.

Step 3: Anhydrous Dehydration

• Action: Collect the exuded essential oil and pass it through a micro-column of anhydrous sodium sulfate ( Na2​SO4​ ).

• Validation Checkpoint: Visual inspection—the oil must be optically clear. Turbidity indicates residual water, which threatens ester stability during high-temperature GC injection.

Step 4: GC-MS Analysis

• Action: Inject 1 µL of the dehydrated oil into a GC-MS equipped with a polar DB-Wax capillary column (30 m × 0.25 mm × 0.25 µm). Temperature program: 50°C (hold 2 min), ramp at 4°C/min to 220°C (hold 10 min).

• Causality: A polar column is strictly required to resolve the lactate ester from co-eluting isomeric GLVs that possess similar boiling points but differing polarities.

• Validation Checkpoint: Confirm peak identity using the primary quantifier ion (m/z 43) and strictly monitor qualifier ions (m/z 55, 67, 82, 89) to ensure baseline resolution from background matrix noise.

Self-validating extraction and GC-MS analytical workflow for ester preservation.

Conclusion

Hex-3-en-1-yl 2-hydroxypropanoate is a sophisticated biomarker of plant metabolic activity, representing the intersection of lipid oxidation and fermentative pathways. For researchers, accurately quantifying this compound requires abandoning traditional hydrodistillation in favor of advanced, water-free extraction techniques like SFME. By implementing self-validating protocols with strict internal standard controls, scientists can reliably harness and study this ester for advanced flavor, fragrance, and drug development applications.

References

• Buy Bulk - Cis-3-Hexenyl Lactate | Manufacturer-Supplier - Sinofi Ingredients Source: sinofoodsupply.com URL:[Link]

• Understanding the metabolic perturbations in Carica papaya Linn. due to different ripening practices/agents using gas chromatography-mass spectrometry based metabolomics Source: researchgate.net URL:[Link]

• Solvent-Free Microwave Extraction of Essential Oil from Dried Basil (Ocimum basilicum L.) Source: scispace.com URL:[Link]

• Preliminary study on the composition of volatile fraction of fresh flowers and leaves of Robinia pseudoacacia L. growing in Poland Source: researchgate.net URL:[Link]

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sensory evaluation and olfactory threshold of Hex-3-en-1-yl 2-hydroxypropanoate

An In-Depth Technical Guide to the Sensory Evaluation and Olfactory Threshold Determination of Hex-3-en-1-yl 2-hydroxypropanoate

Abstract

Hex-3-en-1-yl 2-hydroxypropanoate, also known as cis-3-Hexenyl lactate, is an ester with potential applications in the flavor and fragrance industries, characterized by a preliminary descriptor of a "fruity, green odour"[1]. The successful incorporation of any new aroma chemical into consumer or therapeutic products requires a rigorous and objective understanding of its sensory characteristics and its potency. This technical guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive framework for conducting the sensory evaluation and determining the olfactory detection threshold of this compound. The methodologies detailed herein are grounded in established industry standards and best practices to ensure scientific integrity, reproducibility, and trustworthiness of the generated data. We will detail the principles of descriptive sensory analysis for qualitative profiling and the standardized ASTM E679-19 method for quantitative olfactory threshold determination.

Introduction: The Scientific Imperative for Sensory Characterization

The human olfactory system is an exceptionally sensitive and complex analytical instrument. While chemical analysis techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can identify and quantify volatile molecules, they cannot predict the character or intensity of a perceived aroma[2]. Therefore, for a compound like Hex-3-en-1-yl 2-hydroxypropanoate, sensory evaluation is not merely a qualitative assessment but a critical step in its scientific and commercial validation.

Two fundamental questions must be answered:

• What does it smell like? This is answered through descriptive sensory analysis, which provides a qualitative and semi-quantitative "fingerprint" of the aroma profile.

• How potent is it? This is answered by determining the olfactory threshold, the minimum concentration at which the compound can be detected by the human nose. This value is crucial for formulation, safety assessments, and understanding its potential impact at trace levels[3][4].

This guide provides the theoretical basis and step-by-step protocols to answer these questions with high scientific fidelity.

Compound Profile: Hex-3-en-1-yl 2-hydroxypropanoate

A foundational understanding of the test substance is paramount before commencing sensory analysis.

Property	Value	Source
Chemical Name	Hex-3-en-1-yl 2-hydroxypropanoate
Synonym(s)	(E)-hex-3-enyl 2-hydroxypropanoate, cis-3-Hexenyl lactate, Leaf lactate	[1]
CAS Number	2197126-38-6 / 61931-81-5 (for cis-isomer)	[1]
Molecular Formula	C₉H₁₆O₃	[1]
Molecular Weight	172.22 g/mol	[1]
Physical Form	Colorless Liquid	[1]
Reported Odor	Fruity, Green	[1]
Purity	≥95% (typical commercial grade)
Storage	Inert atmosphere, room temperature

Causality Behind Purity Assessment: Before any sensory evaluation, the purity of the compound must be verified, typically via GC-MS. Trace impurities can have potent odors and may dramatically skew the sensory profile and threshold data of the target compound. This step is a cornerstone of a self-validating protocol.

Part I: Qualitative Sensory Evaluation - Descriptive Analysis

Descriptive analysis is a systematic method used to characterize the aroma profile of a substance. It relies on a panel of trained assessors who can identify and quantify specific sensory attributes, providing a detailed and reproducible description of the scent[5].

Principle of Descriptive Analysis

The core principle is to deconstruct a complex aroma into its component parts using a standardized lexicon. A trained panel acts as a calibrated analytical instrument, moving beyond simple "like" or "dislike" assessments to provide objective data on the presence and intensity of specific aroma notes (e.g., "green," "fruity," "waxy").

Panelist Selection and Training

The validity of descriptive analysis data is entirely dependent on the quality of the sensory panel.

Panelist Selection Criteria:

• Availability and Motivation: Commitment to the full training and evaluation schedule.

• General Health: Free from conditions that could affect smell or taste (e.g., colds, allergies).

• No Anosmia: Ability to detect a range of standard odorants.

• Articulateness: Ability to describe sensations clearly.

Training Protocol:

• Odorant Recognition: Panelists are familiarized with a range of reference aroma chemicals representing primary odor families (e.g., Hexanal for "green," Ethyl Butyrate for "fruity," Guaiacol for "smoky").

• Lexicon Development: Through group sessions, the panel develops a consensus-based list of descriptors relevant to the test substance and its potential notes.

• Intensity Scaling: Panelists are trained to use a standardized intensity scale (e.g., a 15-point scale where 0 = not perceptible and 15 = extremely strong) to rate the intensity of each descriptor. This is calibrated using reference standards at varying concentrations.

Experimental Protocol: Descriptive Sensory Profiling

This protocol outlines the steps for a panel to evaluate the aroma profile of Hex-3-en-1-yl 2-hydroxypropanoate.

Step 1: Sample Preparation

• Prepare a 1% solution of Hex-3-en-1-yl 2-hydroxypropanoate in an odorless, non-polar solvent (e.g., mineral oil or propylene glycol). The choice of solvent is critical to ensure the aroma chemical is fully solubilized without introducing a background odor.

• Pipette 10 mL of the solution onto a cotton ball or absorbent pad placed inside a 125 mL amber glass jar with a screw-top lid.

• Prepare a "blank" jar containing only the solvent-treated pad.

• Allow the jars to equilibrate for at least 30 minutes at a controlled room temperature (20-22°C).

Step 2: Evaluation Environment

• Conduct the session in a dedicated sensory analysis laboratory that is well-ventilated, odor-free, and free from distractions[6].

• Individual booths for each panelist are required to prevent interaction and bias.

Step 3: Evaluation Procedure

• Panelists are first presented with the "blank" sample to familiarize themselves with the base solvent odor.

• Samples are presented one at a time in a randomized order to each panelist.

• Panelists are instructed to remove the lid, hold the jar approximately 2-3 cm from their nose, and take short, shallow sniffs (often called "bunny sniffs") to avoid rapid olfactory fatigue.

• A minimum 2-minute rest period is enforced between samples, during which panelists are encouraged to sniff their own skin or a neutral aroma (like water) to clear their palate.

Step 4: Data Collection

• Panelists rate the intensity of each pre-determined descriptor on the scorecard using the 15-point scale.

Sample Sensory Evaluation Scorecard

Descriptor	Intensity Rating (0-15)	Comments
Fruity
Sub-note: Apple
Sub-note: Pear
Sub-note: Tropical
Green
Sub-note: Fresh Cut Grass
Sub-note: Leafy
Waxy
Floral
Sweet
Other (Specify)

Data Visualization and Interpretation

The mean intensity ratings for each descriptor are calculated across all panelists. This data is best visualized using a spider web (or radar) plot, which provides an immediate and comprehensive visual representation of the compound's aroma profile.

Caption: Workflow for Descriptive Sensory Analysis.

Part II: Quantitative Sensory Evaluation - Olfactory Threshold

The olfactory threshold is the lowest concentration of a vapor in the air that can be detected by the human sense of smell. This section details the determination of the detection threshold using the industry-standard forced-choice ascending concentration series method.

Principle of ASTM E679-19

This standard practice is designed to rapidly and reliably determine a sensory threshold[4][7]. It employs a three-alternative forced-choice (3-AFC) presentation in an ascending concentration series . The 3-AFC design (two blanks and one sample) is statistically powerful because it minimizes guessing and assessor bias; a correct identification has a 1/3 probability of occurring by chance[8]. The ascending series prevents gross olfactory fatigue that can occur when starting with high concentrations.

Experimental Protocol: Olfactory Threshold Determination

Step 1: Preparation of Concentration Series

• The medium for dilution should be air, passed through an activated carbon filter to render it odor-free.

• Prepare a primary stock solution of Hex-3-en-1-yl 2-hydroxypropanoate in a suitable, low-odor solvent (e.g., diethyl phthalate).

• Create a series of dilutions from this stock. A geometric (logarithmic) series with a factor of 2 or 3 is standard (e.g., 100 ppm, 50 ppm, 25 ppm, etc., or 100, 33, 11, etc.). The range should be wide enough to bracket the expected threshold of all panelists, starting below the anticipated detection level.

• The final concentrations are delivered as vapor in the air. This can be achieved using dynamic olfactometry, which uses mass flow controllers to create precise dilutions, or a static method like the triangle odor bag method[9][10].

Step 2: Panelist Screening

• Use the same selection criteria as for descriptive analysis. It is crucial that panelists have a "normal" sense of smell.

Step 3: Evaluation Procedure (per ASTM E679-19)

• Panelists are presented with a "triangle" of three samples (sniffing ports or odor bags): two contain only odor-free air (blanks), and one contains the diluted odorant.

• The presentation starts with the lowest concentration in the series, which should be sub-threshold (undetectable).

• Panelists are forced to choose which of the three samples is different, even if they must guess.

• The concentration is increased step-by-step. The test administrator records whether the choice was correct or incorrect at each concentration level.

• The individual threshold is defined as the geometric mean of the last concentration at which an incorrect guess was made and the first concentration at which a correct identification was made. This "best-estimate" approach is a core part of the ASTM method[7].

Step 4: Data Analysis and Reporting

• The Panel Threshold or Best-Estimate Threshold (BET) is calculated as the geometric mean of the individual thresholds of all panelists.

• Results should be reported in parts per billion (ppb) or µg/m³.

Sample Olfactory Threshold Data Table

Panelist ID	Last Incorrect Conc. (ppb)	First Correct Conc. (ppb)	Individual Threshold (Geometric Mean) (ppb)
P01	1.0	3.0	1.73
P02	3.0	9.0	5.20
P03	1.0	3.0	1.73
...	...	...	...
Panel BET	Geometric Mean of all Individual Thresholds

Caption: Workflow for Olfactory Threshold Determination via ASTM E679.

Conclusion and Best Practices

The sensory profile and olfactory threshold are fundamental properties of any aroma chemical. For Hex-3-en-1-yl 2-hydroxypropanoate, a systematic approach combining qualitative descriptive analysis with quantitative threshold determination provides a comprehensive and actionable dataset for researchers and developers. Adherence to standardized methods like ASTM E679-19 is not merely a procedural formality; it is a commitment to scientific integrity that ensures the resulting data is reliable, comparable across different studies, and trustworthy for critical applications in product formulation and safety assessment. The protocols outlined in this guide provide a robust framework for achieving this standard.

References

• Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits (ASTM E679-19). ASTM International. [Link][3][4][7]

• Gas chromatography-olfactometry. Wikipedia. [Link][11]

• Gas Chromatography–Olfactometry: Principles, Practical Aspects and Applications in Food Analysis. Books. [12]

• Odour Detection Methods: Olfactometry and Chemical Sensors. PMC, National Center for Biotechnology Information. [Link][9]

• The development of sensory analysis techniques in the food industry and the research progress. CentAUR, University of Reading. [Link][13]

• Enhanced GC–O workflows for detailed sensory evaluation. Sepsolve Analytical. [Link][2]

• Sensory assessment: How to implement flavour evaluation techniques. Everglow Spirits. [Link][6]

• Determining odour detection thresholds: Incorporating a method-independent definition into the implementation of ASTM E679. ResearchGate. [Link][8]

• Measurement of Odor Threshold by Triangle Odor Bag Method. J-STAGE. [Link][10]

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comprehensive literature review on Hex-3-en-1-yl 2-hydroxypropanoate derivatives

An In-Depth Technical Guide to Hex-3-en-1-yl 2-hydroxypropanoate and its Ester Derivatives

Abstract

Hex-3-en-1-yl 2-hydroxypropanoate, commonly known in the flavor and fragrance industry as cis-3-hexenyl lactate, is a key aroma compound valued for its unique fruity and green sensory profile. This technical guide provides a comprehensive review for researchers, scientists, and drug development professionals on the synthesis, characterization, applications, and safety of this compound and its related ester derivatives. The document delves into both traditional chemical and modern enzymatic synthesis methodologies, explaining the causality behind experimental choices. It outlines detailed protocols for synthesis and purification, supported by workflows for analytical characterization using techniques such as Gas Chromatography (GC) and Mass Spectrometry (MS). Furthermore, this guide summarizes the compound's physicochemical properties, its established applications in the food and cosmetic industries, and the relevant toxicological data. By synthesizing field-proven insights with authoritative references, this whitepaper serves as an essential resource for professionals engaged in the research and development of novel flavor and fragrance ingredients.

Introduction to Hex-3-en-1-yl 2-hydroxypropanoate

(3Z)-hex-3-en-1-yl 2-hydroxypropanoate, or cis-3-hexenyl lactate, is an organic compound classified as a carboxylic acid ester.[1] In this molecule, the hydroxyl group of lactic acid is esterified with cis-3-hexen-1-ol, an alcohol known for its potent "green grass" aroma. The resulting ester combines the fruity notes of the lactate moiety with the fresh, green character of the hexenyl group, resulting in a complex and desirable aroma profile often described as sweet, fruity, and green.[1]

Its primary industrial application is as a flavoring agent in foods and as a fragrance ingredient in cosmetics, perfumes, and personal care products.[2][3][4] It is particularly effective in formulations for apple, pear, melon, and strawberry flavors, and can also be used to enhance caramel and vegetable notes.[4] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated it and found no safety concerns at current intake levels when used as a flavoring agent.[5][6]

While the parent compound is well-characterized, the term "derivatives" in this context primarily refers to other esters synthesized from cis-3-hexen-1-ol and various carboxylic acids. The exploration of these derivatives is a continuous effort within the fragrance industry to discover novel scent profiles and functional properties.[7] This guide will focus on the synthesis and properties of the parent lactate ester while using related esterification processes as a model for the synthesis of its derivatives.

Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of a molecule are critical to its application, particularly for aroma compounds where volatility and solubility dictate performance. (3Z)-hex-3-en-1-yl 2-hydroxypropanoate is a colorless to pale yellow liquid with a fruity-green odor.[8] It is practically insoluble in water but soluble in organic solvents like ethanol and various oils.[2][3]

Property	Value	Source(s)
IUPAC Name	(3Z)-hex-3-en-1-yl 2-hydroxypropanoate	[1]
Synonyms	cis-3-Hexenyl lactate, Leaf lactate	[2][5][9][10]
CAS Number	61931-81-5	[2][9]
Molecular Formula	C9H16O3	[1][9]
Molecular Weight	172.22 g/mol	[1][11][12]
Boiling Point	71 °C at 0.7 mmHg	[8]
Density	0.982 g/mL at 25 °C	[8][12]
Refractive Index	n20/D 1.446	[8][12]
Flash Point	113 °C (235.4 °F) - closed cup	[12]
FEMA Number	3690	[5][12]
JECFA Number	934	[5][8]
Taste Profile	At 50 ppm: green, leafy, waxy with fruity, tropical nuances.	[8]

Spectroscopic data, including mass spectra from electron ionization and gas chromatography information, are available through the National Institute of Standards and Technology (NIST) Chemistry WebBook, providing a reference for analytical confirmation.[9]

Synthesis of Hex-3-en-1-yl Esters

The synthesis of esters like cis-3-hexenyl lactate and its derivatives can be achieved through both traditional chemical methods and modern biocatalytic approaches. The choice of method depends on factors such as desired yield, purity, cost, and sustainability goals.

Enzymatic Synthesis (Green Chemistry)

Enzymatic synthesis is increasingly favored for producing flavor and fragrance compounds due to its high specificity, mild reaction conditions, and reduced environmental impact. Lipases are commonly used enzymes that can catalyze esterification or transesterification reactions effectively.[13] This approach aligns with the principles of Green Chemistry, particularly the use of renewable feedstocks and less hazardous chemical syntheses.[12]

This protocol is a representative example for the synthesis of a hexenyl ester, such as hex-2-en-1-yl propanoate, which can be adapted for other derivatives.[14]

• Reactant Preparation: In a suitable flask, combine (Z)-hex-3-en-1-ol and the desired carboxylic acid (e.g., lactic acid or propanoic acid) in a 1:1 molar ratio.

• Solvent Addition: Add an anhydrous organic solvent such as hexane or heptane. For a solvent-free system, this step can be omitted.

• Enzyme Addition: Add an immobilized lipase (e.g., Novozym 435) at a concentration of 5-10% by weight of the substrates. The immobilization of the enzyme facilitates its recovery and reuse.

• Water Removal (Optional): Add molecular sieves to the reaction mixture. This is a critical step in direct esterification, as the removal of water byproduct drives the reaction equilibrium towards the product side, thereby increasing the yield.

• Incubation: Place the flask in an orbital shaker or on a magnetic stirrer with heating. Incubate at a controlled temperature (e.g., 40°C) for 24-72 hours.[13] Reaction progress can be monitored by taking aliquots at various time intervals and analyzing them via Gas Chromatography (GC).[13]

• Enzyme Recovery: After the reaction, recover the immobilized enzyme by simple filtration. The enzyme can be washed with solvent and dried for reuse in subsequent batches.

• Product Workup: The filtered reaction mixture containing the ester product is then subjected to purification steps (see Section 4.0).

Figure 1: General Workflow for Enzymatic Synthesis of Hexenyl Esters.

Chemical Synthesis (Fischer Esterification)

The traditional method for ester synthesis is acid-catalyzed esterification, often referred to as Fischer esterification. This method involves reacting a carboxylic acid with an alcohol in the presence of a strong acid catalyst.

• Catalyst: A strong acid like concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) is used to protonate the carbonyl oxygen of the carboxylic acid.[14] This protonation makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the alcohol.

• Solvent and Water Removal: The reaction is an equilibrium. To drive it towards the formation of the ester, the water byproduct must be removed. This is typically achieved by using a solvent like toluene that forms an azeotrope with water, allowing for its removal via a Dean-Stark apparatus.[14]

A significant challenge in the acid-catalyzed synthesis of unsaturated esters is the potential for isomerization of the double bond.[14] The acidic medium can catalyze the migration of the double bond in hex-3-en-1-ol to a more thermodynamically stable position, such as in hex-2-en-1-ol, leading to the formation of isomeric ester impurities that can be difficult to separate.[14]

Figure 2: Simplified Mechanism for Acid-Catalyzed Esterification.

Analytical Characterization and Purification

Regardless of the synthetic route, the crude product is a mixture containing the desired ester, unreacted starting materials, catalyst, and potential byproducts. A robust purification and characterization workflow is essential to ensure the final product meets the high purity standards required for food and fragrance applications.

This protocol is a standard procedure following an acid-catalyzed synthesis.[14]

• Neutralization: Transfer the crude reaction mixture to a separatory funnel. Wash with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst and remove any unreacted carboxylic acid. Carbon dioxide evolution will be observed.

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution. This step helps to remove residual water and some water-soluble impurities from the organic phase.

• Drying: Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), to remove trace amounts of water.

• Solvent Removal: Filter to remove the drying agent. Remove the solvent under reduced pressure using a rotary evaporator.

• Final Purification: The crude ester can be further purified by vacuum distillation to separate the desired product from less volatile impurities.[14] The lower pressure allows the compound to boil at a lower temperature, preventing thermal degradation.

• Gas Chromatography (GC): Used to determine the purity of the sample and to monitor the progress of a reaction.[9][13]

• Mass Spectrometry (MS): Often coupled with GC (GC-MS), it provides information about the molecular weight and fragmentation pattern, which helps in confirming the structure of the synthesized ester.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure, including the position of the double bond and the stereochemistry, confirming that no undesired isomerization has occurred.

Figure 3: Post-Synthesis Analysis and Purification Workflow.

Applications and Industrial Relevance

The primary value of Hex-3-en-1-yl 2-hydroxypropanoate and its derivatives lies in their ability to impart specific olfactory notes to a wide range of consumer products.

• Flavor Industry: As a food additive, cis-3-hexenyl lactate is used to build and enhance fruit flavors, particularly apple, grape, melon, and pear.[4][10] Its green, leafy notes can also provide a fresh, natural character to vegetable flavors like tomato.[4]

• Fragrance Industry: In perfumery, these esters are considered "top notes" that provide the initial scent impression. They are used in fine fragrances, colognes, and personal care products like soaps, shampoos, and lotions to add a fresh, juicy, and green lift.[3][7]

• Other Applications: While the main use is in flavors and fragrances, related esters find applications as intermediates in organic synthesis or as specialty solvents.[15]

Safety and Toxicology

For any compound intended for use in food or personal care products, a thorough safety evaluation is paramount.

• Irritation: Safety data sheets indicate that cis-3-hexenyl lactate can cause skin and eye irritation, and may cause respiratory irritation upon inhalation.[11][12]

• Regulatory Status: The compound is recognized as a flavoring agent by FEMA (Flavor and Extract Manufacturers Association) and has been evaluated by JECFA, which concluded there is "no safety concern at current levels of intake when used as a flavouring agent."[5][6]

Hazard Class	Code	Statement	Source(s)
Skin Irritation	H315	Causes skin irritation.	[12][16]
Eye Irritation	H319	Causes serious eye irritation.	[12][16]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation.	[12][16]

Standard precautionary measures, such as wearing appropriate personal protective equipment (gloves, safety glasses), should be followed when handling the chemical.[11]

Future Outlook

The future of Hex-3-en-1-yl 2-hydroxypropanoate and its derivatives is closely tied to trends in consumer preference and chemical manufacturing. There is a growing demand for natural and nature-identical aroma compounds, which drives research into more sustainable and efficient production methods. The development of novel enzymatic and microbial processes, potentially starting from renewable feedstocks like unsaturated fatty acids, represents a promising frontier.[17][18] Furthermore, the synthesis and sensory evaluation of new derivatives of cis-3-hexen-1-ol will continue to be an active area of research, as the fragrance industry constantly seeks new molecules to expand the perfumer's palette and create innovative scent experiences.[7]

References

• FooDB. (2010, April 8). Showing Compound cis-3-Hexenyl lactate (FDB015071). [Link]

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• Kelvin Natural Mint. Cis-3-Hexenyl Hexanoate Manufacturers Exporters Suppliers In India. [Link]

• NIST. cis-3-Hexenyllactate. [Link]

• The Good Scents Company. (Z)-3-hexen-1-yl lactate. [Link]

• Google Patents.

• ResearchGate. (2013). Parameters Affecting the Synthesis of (Z)-3-hexen-1-yl acetate by Transesterifacation in Organic Solvent. [Link]

• Google Patents. 3-(cyclohex-1-en-1-yl)propionates and their use in perfume compositions.

• Springer. (2021). Enzymatic synthesis of the modified mycotoxins 3-lactyl- and 3-propionyl-deoxynivalenol. [Link]

• Scent.vn. Hex-2-en-1-yl propanoate: Odor profile, Molecular properties, Regulation. [Link]

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• ODOWELL. Cis-3-Hexenyl Lactate manufacturers and suppliers in China. [Link]

• Wiley Online Library. (2024). An Update: Enzymatic Synthesis for Industrial Applications. [Link]

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• World Health Organization. cis-3-HEXENYL LACTATE. [Link]

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Protocols & Analytical Methods

step-by-step synthesis protocol for Hex-3-en-1-yl 2-hydroxypropanoate

An Application Note and Step-by-Step Protocol for the Synthesis of Hex-3-en-1-yl 2-hydroxypropanoate

Introduction

Hex-3-en-1-yl 2-hydroxypropanoate, also known as (Z)-3-hexenyl lactate, is a specialty aroma chemical valued for its complex fruity and green notes.[1] It finds application in the formulation of flavors and fragrances, particularly for creating pear, apple, melon, and strawberry profiles, and can also be used to enhance vegetable and caramel notes.[1] The molecule consists of two key structural motifs: the C6 "leaf alcohol" (cis-3-hexen-1-ol) moiety, which imparts a fresh, grassy scent, and the 2-hydroxypropanoate (lactate) group.[1][2]

The synthesis of such esters is a fundamental task in organic chemistry, often serving as a model for the construction of flavor and fragrance compounds.[3] This application note provides a detailed, step-by-step protocol for the synthesis of Hex-3-en-1-yl 2-hydroxypropanoate via Fischer-Speier esterification. This classic method utilizes an acid catalyst to combine an alcohol and a carboxylic acid. The protocol is designed for robustness and is optimized by including azeotropic removal of water to drive the reaction equilibrium toward high-yield product formation. We will also discuss the rationale behind the procedural choices, potential side reactions, and safety considerations essential for a laboratory setting.

Reaction Scheme

The synthesis proceeds via the acid-catalyzed esterification of (Z)-3-hexen-1-ol with 2-hydroxypropanoic acid (lactic acid). The reaction is reversible, and the removal of water is critical to achieving a high yield of the desired ester product.

Caption: Acid-catalyzed esterification of cis-3-Hexen-1-ol and Lactic Acid.

Materials and Physicochemical Data

Proper preparation requires high-purity reagents and appropriate equipment. All quantitative data for the synthesis is summarized below.

Table 1: Reagents and Materials

Reagent/Material	CAS No.	Molecular Wt. ( g/mol )	Grade	Supplier
(Z)-3-Hexen-1-ol	928-96-1	100.16	≥98%	Sigma-Aldrich
Lactic Acid	50-21-5	90.08	~85% aq. solution	Sigma-Aldrich
p-Toluenesulfonic acid monohydrate	6192-52-5	190.22	≥98%	Sigma-Aldrich
Toluene	108-88-3	92.14	Anhydrous, ≥99.8%	Fisher Scientific
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	ACS Reagent	VWR
Sodium Chloride (NaCl)	7647-14-5	58.44	ACS Reagent	VWR
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	≥99.5%	Sigma-Aldrich

Table 2: Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molecular Wt. ( g/mol )	Appearance	Boiling Point (°C)	Density (g/cm³)
(Z)-3-Hexen-1-ol	C₆H₁₂O	100.16	Colorless liquid[2]	156.5[2]	0.846[2]
Lactic Acid	C₃H₆O₃	90.08	Colorless to yellow liquid	122 (at 12 mmHg)	~1.2
Hex-3-en-1-yl 2-hydroxypropanoate	C₉H₁₆O₃	172.22	Colorless liquid[1][4]	71 (at 0.7 mmHg)[1][4]	~0.976[1][4]

Experimental Protocol

This protocol details the synthesis of Hex-3-en-1-yl 2-hydroxypropanoate on a 50 mmol scale.

I. Apparatus Setup

• A 250 mL three-neck round-bottom flask is equipped with a magnetic stir bar, a Dean-Stark apparatus fitted with a reflux condenser, and a glass stopper. The third neck can be sealed with a septum for an inert atmosphere if desired, though it is not strictly necessary for this reaction.

• The entire apparatus is assembled and placed in a heating mantle connected to a temperature controller.

II. Synthesis Procedure

• Charging the Reaction Vessel : To the round-bottom flask, add (Z)-3-hexen-1-ol (5.01 g, 50 mmol), lactic acid (5.30 g of an 85% aqueous solution, ~50 mmol of lactic acid), and toluene (100 mL).

• Catalyst Addition : Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.48 g, 2.5 mmol, 5 mol%).

• Reaction Execution :

  • Begin vigorous stirring and heat the mixture to reflux. The boiling point of the toluene azeotrope will be observed.

  • Water will begin to collect in the side arm of the Dean-Stark trap as an azeotrope with toluene.[5]

  • Monitor the reaction progress by observing the amount of water collected. The theoretical amount of water to be collected is approximately 0.9 mL from the reaction plus the water from the lactic acid solution.

  • Continue reflux for 3-5 hours, or until no more water is collected in the trap.[5]

• Reaction Quench and Work-up :

  • Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

  • Transfer the reaction mixture to a 250 mL separatory funnel.

  • Wash the organic layer sequentially with:

    • 50 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst. Caution: CO₂ evolution may cause pressure buildup. Vent the funnel frequently.

    • 50 mL of deionized water.

    • 50 mL of brine (saturated NaCl solution) to facilitate phase separation and remove residual water.[5]

• Drying and Solvent Removal :

  • Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate (MgSO₄).

  • Filter the mixture to remove the drying agent, washing the solid with a small amount of fresh toluene.[6]

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the toluene.

III. Purification and Characterization

• Purification : The crude product is a pale yellow oil. For high purity, the product should be purified by vacuum distillation. Collect the fraction boiling at approximately 71 °C at 0.7 mmHg.[1][4]

• Characterization : The identity and purity of the final product can be confirmed using standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), ¹H NMR, and ¹³C NMR spectroscopy.

Experimental Workflow Diagram

Caption: Overall workflow for the synthesis and purification of the target ester.

Scientific Rationale and Troubleshooting

• Choice of Catalyst : p-Toluenesulfonic acid is a strong organic acid that is solid and easy to handle, making it a convenient catalyst for Fischer esterification. It protonates the carbonyl oxygen of the lactic acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.

• Azeotropic Water Removal : The esterification reaction is an equilibrium process. According to Le Chatelier's principle, removing a product (water) will shift the equilibrium to the right, favoring the formation of the ester and leading to a higher yield. Toluene forms a low-boiling azeotrope with water, which is effectively removed using the Dean-Stark apparatus.[5]

• Potential Side Reactions : Under acidic conditions, the double bond in the hexenyl moiety can potentially isomerize.[5] Using milder conditions or shorter reaction times can help minimize this. An alternative approach is to use enzymatic catalysis, such as with an immobilized lipase (e.g., Novozym 435), which operates under neutral conditions and can prevent isomerization, offering a "greener" synthesis route.[7][8]

• Work-up Rationale : The sodium bicarbonate wash is crucial for neutralizing the strong acid catalyst, preventing it from causing degradation during the final purification steps.[5] The brine wash helps to remove bulk water and break any emulsions that may have formed.

Safety Precautions

All manipulations should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Toluene : Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes skin and eye irritation.[9][10]

• p-Toluenesulfonic acid : Causes severe skin burns and eye damage.

• (Z)-3-Hexen-1-ol : Flammable liquid. Handle with care.[2]

• Hex-3-en-1-yl 2-hydroxypropanoate : May cause skin, eye, and respiratory irritation.[11] The GHS hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[11]

All waste materials should be disposed of in accordance with local environmental regulations.

Conclusion

This application note provides a comprehensive and reliable protocol for the laboratory-scale synthesis of Hex-3-en-1-yl 2-hydroxypropanoate. By employing the well-established method of Fischer-Speier esterification coupled with azeotropic water removal, this procedure can be expected to produce the target compound in good yield and high purity after distillation. The discussion of the chemical principles, safety precautions, and potential alternatives offers researchers a thorough guide for the successful execution of this synthesis.

References

• Wang, Y., & Kang, Q. (2014). Palladium-Catalyzed Allylic Esterification via C–C Bond Cleavage of a Secondary Homoallyl Alcohol. Organic Letters, 16(17), 4496–4499. [Link]

• The Good Scents Company. (n.d.). (Z)-3-hexen-1-yl lactate. Retrieved from [Link]

• Cannon, J. S., & Overman, L. E. (2012). Catalytic Asymmetric Synthesis of Chiral Allylic Esters. Angewandte Chemie International Edition, 51(18), 4288–4311. [Link]

• Li, Y., et al. (2021). Iridium-catalyzed regio- and enantioselective allylic esterification of secondary allylic alcohols with carboxylic acids. Chemical Communications, 57(82), 10732-10735. [Link]

• The Good Scents Company Information System. (n.d.). (Z)-3-hexen-1-yl lactate. [Link]

• Cannon, J. S., Kirsch, S. F., & Overman, L. E. (2010). Catalytic Asymmetric Synthesis of Chiral Allylic Esters. Journal of the American Chemical Society, 132(42), 15185–15191. [Link]

• Organic Chemistry Portal. (n.d.). Allyl alcohol synthesis by allylic substitution. [Link]

• Amazon S3. (2021). Material Safety Data Sheet. [Link]

• Organic Syntheses. (n.d.). Procedure Details. [Link]

• National Center for Biotechnology Information. (n.d.). Hex-3-en-1-yl formate. PubChem Compound Summary. [Link]

• Cheméo. (n.d.). hex-3-enyl propanoate. [Link]

• D'Arrigo, P., et al. (2007). Studies on the optimized lipase-catalyzed biosynthesis of cis-3-hexen-1-yl acetate in n-hexane. Journal of Molecular Catalysis B: Enzymatic, 47(1-2), 11-14. [Link]

• Wikipedia. (n.d.). cis-3-Hexen-1-ol. [Link]

• Iuga, A. O., et al. (2021). Gas-Phase Kinetics of a Series of cis-3-Hexenyl Esters with OH Radicals under Simulated Atmospheric Conditions. ACS Earth and Space Chemistry, 5(6), 1435–1445. [Link]

• National Center for Biotechnology Information. (n.d.). Hex-3-en-1-yl hexanoate. PubChem Compound Summary. [Link]

• Torres, C., & Otero, C. (2001). Part III. Direct enzymatic esterification of lactic acid with fatty acids. Enzyme and Microbial Technology, 29(1), 3–12. [Link]

• Organic Syntheses. (n.d.). Procedure for ethyl ester. [Link]

• LookChem. (n.d.). 3-Hexen-2-one Safety Data Sheets(SDS). [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). US4026954A - Method for preparing hexyn-3-ol-1.
• Google Patents. (n.d.). WO2014156781A1 - Production method for cis-3-hexene-1-ol.

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Application Notes and Protocols for the Enzymatic Esterification of Hex-3-en-1-yl 2-hydroxypropanoate

Introduction: The Case for a Greener Synthesis

Hex-3-en-1-yl 2-hydroxypropanoate, often referred to as (Z)-hex-3-enyl lactate or "leaf lactate," is a valuable ester characterized by its fresh, green, and fruity aroma.[1] It finds significant application in the flavor and fragrance industries to impart natural-smelling green and fruity notes to a variety of consumer products.[1] Traditionally, the synthesis of such esters relies on chemical methods that often involve high temperatures and harsh acid catalysts.[2][3] These conventional approaches are not only energy-intensive but can also lead to the formation of undesirable by-products, impacting the final product's purity and aroma profile.[4]

In alignment with the principles of "Green Chemistry," enzymatic synthesis presents a compelling and sustainable alternative.[3] Biocatalytic methods, particularly those employing lipases, offer high selectivity and efficiency under mild reaction conditions, which is crucial for preserving the delicate structure of unsaturated compounds like (Z)-hex-3-en-1-ol.[2][3] Lipases, such as the widely-used immobilized Candida antarctica lipase B (Novozym 435), are robust enzymes that effectively catalyze esterification reactions, often with high conversion rates and simplified product purification.[2][5] This application note provides a detailed protocol for the enzymatic synthesis of Hex-3-en-1-yl 2-hydroxypropanoate, emphasizing the optimization of key reaction parameters for achieving high yields and purity.

Principle of the Reaction

The enzymatic synthesis of Hex-3-en-1-yl 2-hydroxypropanoate is achieved through the direct esterification of (Z)-hex-3-en-1-ol with 2-hydroxypropanoic acid (lactic acid). The lipase facilitates the formation of an ester bond by catalyzing the removal of a water molecule. This reaction is reversible; therefore, the continuous removal of the water by-product is essential to drive the reaction equilibrium towards the formation of the desired ester.[2]

Reaction: (Z)-hex-3-en-1-ol + 2-hydroxypropanoic acid ⇌ Hex-3-en-1-yl 2-hydroxypropanoate + H₂O

Materials and Reagents

Component	Grade	Supplier	Notes
(Z)-hex-3-en-1-ol	≥98%	Sigma-Aldrich
L-Lactic Acid	≥85% aqueous solution	Sigma-Aldrich
Immobilized Lipase B from Candida antarctica (Novozym 435)	Novozymes
n-Hexane	Anhydrous, ≥99%	Sigma-Aldrich	Solvent
Molecular Sieves	4 Å	Sigma-Aldrich	For drying solvent and removing water by-product
Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Fisher Scientific	For neutralization
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent	Fisher Scientific	For drying
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich	For column chromatography

Experimental Workflow and Protocols

The overall process for the enzymatic synthesis, purification, and analysis of Hex-3-en-1-yl 2-hydroxypropanoate is depicted in the following workflow diagram.

Caption: General workflow for lipase-catalyzed synthesis of Hex-3-en-1-yl 2-hydroxypropanoate.

Protocol 1: Enzymatic Esterification

• Substrate Preparation: In a 250 mL round-bottom flask, dissolve (Z)-hex-3-en-1-ol (e.g., 10 g, 0.1 mol) and L-lactic acid (e.g., 10.8 g of an 85% solution, ~0.1 mol) in 100 mL of anhydrous n-hexane.

  • Rationale: n-Hexane is a commonly used non-polar solvent in lipase-catalyzed reactions as it minimizes enzyme denaturation and facilitates product recovery. An equimolar substrate ratio is a good starting point for optimization.

• Enzyme Addition: Add the immobilized lipase, Novozym 435 (e.g., 1 g, ~5-10% w/w of total substrates), to the reaction mixture.

  • Rationale: Novozym 435 is a robust and highly active biocatalyst for esterification.[2][6] The enzyme loading is a critical parameter that influences the reaction rate.

• Water Removal: Add activated molecular sieves (4 Å, ~5 g) to the flask to adsorb the water produced during the reaction.[7]

  • Rationale: The removal of water is crucial to shift the reaction equilibrium towards the product side and achieve high conversion rates.[8]

• Reaction Conditions: Place the flask in an orbital shaker or on a magnetic stirrer with a heating mantle. Maintain the temperature at 40-50°C and agitate the mixture at approximately 200 rpm.

  • Rationale: Moderate temperatures are optimal for lipase activity and stability. Agitation is necessary to minimize mass transfer limitations between the substrates and the immobilized enzyme.[2]

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking small aliquots of the reaction mixture and analyzing them by Gas Chromatography with Flame Ionization Detection (GC-FID). The analysis will show the depletion of the starting materials and the formation of the product. The reaction is typically complete within 24-48 hours.

Protocol 2: Product Isolation and Purification

• Enzyme Recovery: Once the reaction has reached the desired conversion, cool the mixture to room temperature and separate the immobilized enzyme by simple filtration. The enzyme can be washed with fresh solvent and reused for subsequent batches.

  • Rationale: A key advantage of using an immobilized enzyme is its easy separation from the reaction mixture and its potential for reuse, which enhances the cost-effectiveness of the process.[9]

• Neutralization: Transfer the filtrate to a separatory funnel and wash with a saturated solution of sodium bicarbonate to remove any unreacted lactic acid. Subsequently, wash with brine (saturated NaCl solution).

  • Rationale: This step is essential to remove acidic components that could interfere with the final product's quality and stability.

• Drying: Dry the organic layer over anhydrous magnesium sulfate, and then filter to remove the drying agent.

• Solvent Removal and Purification: Remove the n-hexane under reduced pressure using a rotary evaporator. The resulting crude ester can be further purified by vacuum distillation or column chromatography on silica gel to obtain the final product with high purity.

Optimization of Reaction Parameters

The efficiency of the lipase-catalyzed esterification is influenced by several key parameters. Optimizing these factors is crucial for maximizing the product yield and reaction rate. The following table summarizes these parameters and their typical ranges for investigation.

Parameter	Typical Range	Rationale and Impact on the Reaction
Temperature	30 - 60 °C	Affects enzyme activity and stability. Higher temperatures can increase the reaction rate but may also lead to enzyme denaturation over time.
Enzyme Loading	1 - 10% (w/w of substrates)	Higher enzyme concentrations generally lead to faster reaction rates, but also increase the cost of the process.
Substrate Molar Ratio (Alcohol:Acid)	1:1 to 1:2	An excess of one substrate can shift the equilibrium towards product formation. However, a large excess can sometimes lead to substrate inhibition.
Solvent	Solvent-free, Hexane, Heptane, Toluene	The choice of solvent can affect enzyme activity and substrate solubility. Solvent-free systems are often preferred from a green chemistry perspective.[4][10]
Water Removal Method	Molecular Sieves, Vacuum, Nitrogen Sparging	Efficient water removal is critical for achieving high conversion. The method used can impact the overall process efficiency.[8]
Agitation Speed	150 - 250 rpm	Agitation is necessary to reduce external mass transfer limitations between the substrates and the immobilized enzyme surface.[2]

Product Characterization

The identity and purity of the synthesized Hex-3-en-1-yl 2-hydroxypropanoate should be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and fragmentation pattern of the ester.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the successful formation of the ester linkage.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups, particularly the ester carbonyl stretch.

Conclusion

The enzymatic synthesis of Hex-3-en-1-yl 2-hydroxypropanoate using an immobilized lipase like Novozym 435 offers a highly efficient, selective, and environmentally friendly alternative to traditional chemical methods.[2][3] By carefully optimizing key reaction parameters such as temperature, enzyme loading, and water removal, high yields of this valuable flavor and fragrance compound can be achieved under mild conditions. The ease of enzyme recovery and reuse further enhances the economic viability and sustainability of this biocatalytic approach.[9]

References

• A Green, Solvent-free Biocatalytic Method to Produce Cosmetic Esters. (2013). Cosmetics & Toiletries. [Link]

• Sustainable Setups for the Biocatalytic Production and Scale-Up of Panthenyl Monoacyl Esters under Solvent-Free Conditions. (2023). ACS Sustainable Chemistry & Engineering. [Link]

• Esters in Industry: An Overview of the Reactors Used in Their Biocatalytic Synthesis. (2026). Processes. [Link]

• Biocatalytic access to nonracemic γ-oxo esters via stereoselective reduction using ene-reductases. (2017). Green Chemistry. [Link]

• Biocatalytic Synthesis of α-Amino Esters via Nitrene C–H Insertion. (2024). Journal of the American Chemical Society. [Link]

• An Update: Enzymatic Synthesis for Industrial Applications. (2025). Angewandte Chemie International Edition. [Link]

• Studies on the optimized lipase-catalyzed biosynthesis of cis-3-hexen-1-yl acetate in n-hexane. (2025). ResearchGate. [Link]

• Novozym 435-Catalyzed Synthesis of Well-Defined Hyperbranched Aliphatic Poly(β-thioether ester). (2020). Molecules. [Link]

• Optimization of Enzymatically Prepared Hexyl Butyrate by Lipozyme IM-77. Food Technology and Biotechnology. [Link]

• Getting the Most Out of Enzyme Cascades: Strategies to Optimize In Vitro Multi-Enzymatic Reactions. (2021). International Journal of Molecular Sciences. [Link]

• Novozym 435: the “perfect” lipase immobilized biocatalyst? (2019). Catalysis Science & Technology. [Link]

• Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances. (2023). Catalysts. [Link]

• Large-scale Preparation of (Z)-3-hexen-1-yl Acetate Using Candida Antarctica-Immobilized Lipase in Hexane. (1998). Biotechnology and Bioengineering. [Link]

• Part III. Direct enzymatic esterification of lactic acid with fatty acids. (2001). Enzyme and Microbial Technology. [Link]

• Increased Selectivity of Novozym 435 in the Asymmetric Hydrolysis of a Substrate with High Hydrophobicity Through the Use of Deep Eutectic Solvents and High Substrate Concentrations. (2019). Catalysts. [Link]

• Successive cycles of utilization of novozym 435 in three different reaction systems. (2010). Brazilian Journal of Chemical Engineering. [Link]

• Catalysis-Enabled Concise and Stereoselective Total Synthesis of the Tricyclic Prostaglandin D2 Metabolite Methyl Ester. (2022). The Journal of Organic Chemistry. [Link]

• Selective enzymatic esterification of lignin model compounds in the ball mill. (2017). Beilstein Journal of Organic Chemistry. [Link]

• Biocatalysis: Enzymatic Synthesis for Industrial Applications. SciSpace. [Link]

• Lactic Acid Extraction and Enzymatic Esterification for the Ethyl Lactate Production from Rice. Research Square. [Link]

• Parameters Affecting the Synthesis of (Z)-3-hexen-1-yl acetate by Transesterifacation in Organic Solvent. (2015). Journal of the Chemical Society of Pakistan. [Link]

• Lipase catalyzed synthesis of organic acid esters of lactic acid in non-aqueous media. (2001). Journal of Molecular Catalysis B: Enzymatic. [Link]

• Process for the synthesis of cis-3-hexen-1-ol from an unsaturated fatty acid.

• (Z)-3-hexen-1-yl lactate, 61931-81-5. The Good Scents Company. [Link]

• Lipases-catalyzed enantioselective kinetic resolution of primary and secondary alcohols: A review. (2015). Journal of Chemical and Pharmaceutical Research. [Link]

• Lipase-catalyzed esterification in water enabled by nanomicelles. Applications to 1-pot multi-step sequences. (2022). Chemical Science. [Link]

• Lipase-Catalyzed Strategies for the Preparation of Enantiomeric THIQ and THβC Derivatives: Green Aspects. (2023). International Journal of Molecular Sciences. [Link]

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• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
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• 6. Novozym 435-Catalyzed Synthesis of Well-Defined Hyperbranched Aliphatic Poly(β-thioether ester) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Large-scale preparation of (Z)-3-hexen-1-yl acetate using candida antarctica-immobilized lipase in hexane - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: High-Resolution GC-MS Analysis of Hex-3-en-1-yl 2-hydroxypropanoate in Complex Matrices

Target Audience: Analytical Chemists, Flavor & Fragrance Scientists, and Pharmacokinetic Researchers Compound Focus: Hex-3-en-1-yl 2-hydroxypropanoate (Synonyms: cis-3-Hexenyl lactate, (Z)-3-hexenyl lactate, Leaf alcohol lactate, FEMA 3690)

Introduction & Scientific Context

Hex-3-en-1-yl 2-hydroxypropanoate is a naturally occurring carboxylic acid ester characterized by a sweet, fruity, and distinctively "green" sensory profile[1][2]. Structurally, it is the lactate ester of cis-3-hexenol (leaf alcohol). In analytical chemistry and drug/flavor development, it serves as a critical biomarker for the consumption of specific alcoholic beverages[3], a key volatile in the maize silage volatilome[4], and a botanical marker in Robinia pseudoacacia L. extracts[5].

Analyzing this compound presents unique chromatographic challenges. The presence of both an unsaturated aliphatic chain and a polar hydroxyl group on the lactate moiety requires precise control over sample extraction, column phase selection, and mass spectrometric parameters to prevent peak tailing and thermal degradation.

Physicochemical & Chromatographic Properties

To establish a robust analytical method, the inherent properties of the analyte must dictate the instrumental parameters. Table 1 summarizes the critical data required for method development.

Table 1: Key Properties of Hex-3-en-1-yl 2-hydroxypropanoate

Property	Value	Analytical Implication
Molecular Formula	C₉H₁₆O₃	Target mass for intact precursor ion (m/z 172).
Molecular Weight	172.22 g/mol	Determines the upper limit of the target MS scan range.
Boiling Point	~71.0 °C at 0.7 mm Hg	Highly volatile; ideal for Headspace (HS) extraction techniques.
Kovats Retention Index (Non-Polar)	~1187 (e.g., HP-5MS)	Useful for basic screening, but prone to peak tailing.
Kovats Retention Index (Polar)	~1709 - 1727 (e.g., DB-Wax/PEG)	Optimal phase for sharp peak shape and isomer resolution.

Data sourced from[1] and [2].

Experimental Design & Rationale (Causality)

A standard "inject and run" approach is insufficient for trace-level ester analysis in complex biological or food matrices. Every step in this protocol is designed with a specific mechanistic purpose:

• Headspace Solid-Phase Microextraction (HS-SPME): We utilize a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber. Why? The mixed-mode fiber captures a broad range of volatiles. By sampling the headspace rather than the liquid, we eliminate non-volatile matrix interferences (e.g., sugars, proteins) that would otherwise contaminate the GC inlet and degrade the column.

• Salting-Out Effect: The addition of NaCl to the sample matrix increases the ionic strength of the aqueous phase. Why? This decreases the solubility of the organic ester in water, thermodynamically driving Hex-3-en-1-yl 2-hydroxypropanoate into the headspace, thereby exponentially increasing sensitivity.

• Polar Column Selection (PEG/Wax): Why? The free hydroxyl (-OH) group on the lactate moiety can hydrogen-bond with active silanol sites on standard 5% phenyl columns, causing severe peak tailing. A Polyethylene Glycol (PEG) stationary phase provides a deactivated, polar environment that yields symmetrical peaks and resolves the (Z) isomer from potential (E) isomers[4].

• Electron Ionization (EI) at 70 eV: Why? 70 electron-volts is the universal standard for EI. It imparts enough internal energy to the molecule to induce reproducible, characteristic fragmentation pathways that match established libraries (NIST/Wiley) for definitive identification.

Figure 1: HS-SPME-GC-MS analytical workflow for Hex-3-en-1-yl 2-hydroxypropanoate.

Step-by-Step GC-MS Protocol

Sample Preparation (Self-Validating System)

To ensure the method is self-validating, an internal standard (IS) must be used to correct for extraction variations.

• Transfer 5.0 mL of the liquid sample (or 5.0 g of homogenized solid matrix suspended in water) into a 20 mL headspace vial.

• Add 1.5 g of anhydrous Sodium Chloride (NaCl) to achieve a salting-out effect.

• Spike the sample with 10 µL of Internal Standard (e.g., 2-octanol or an isotopically labeled ester at 10 µg/mL).

• Immediately seal the vial with a PTFE/silicone septum cap to prevent volatile loss.

HS-SPME Extraction

• Incubation: Agitate the vial at 40 °C for 10 minutes to reach liquid-gas thermodynamic equilibrium.

• Extraction: Expose the pre-conditioned DVB/CAR/PDMS fiber (50/30 µm) to the headspace for exactly 30 minutes at 40 °C.

GC-MS Instrumental Parameters

• Inlet: Splitless mode, 250 °C. Desorb the fiber for 3.0 minutes. (A narrow-bore SPME liner is required to ensure a sharp injection band).

• Column: DB-Wax or equivalent PEG phase (30 m × 0.25 mm i.d. × 0.25 µm film thickness)[4].

• Carrier Gas: Helium (99.999%), constant flow at 1.0 mL/min.

• Oven Temperature Program:

  • Initial: 40 °C (Hold for 3 min to focus volatiles).

  • Ramp 1: 5 °C/min to 150 °C.

  • Ramp 2: 15 °C/min to 240 °C (Hold for 5 min to bake out heavy matrix components).

• Mass Spectrometer:

  • Transfer Line Temp: 250 °C.

  • Ion Source Temp: 230 °C.

  • Quadrupole Temp: 150 °C.

  • Ionization: EI mode at 70 eV[1].

  • Acquisition: Full Scan (m/z 35–350) for identification; SIM mode for trace quantitation.

Data Interpretation & Mass Spectral Fragmentation

Upon successful elution (expected retention index ~1722 on PEG columns[5]), the identity of Hex-3-en-1-yl 2-hydroxypropanoate is confirmed via its fragmentation pattern.

Table 2: Diagnostic EI-MS Ions (70 eV)

m/z	Relative Abundance	Structural Assignment / Causality
45	99.9% (Base Peak)	[CH₃CHOH]⁺ : Formed via alpha-cleavage of the lactate moiety. Highly diagnostic for lactate esters.
82	82.6%	[C₆H₁₀]⁺• : Hexenyl radical cation. Formed via cleavage of the ester bond and subsequent loss of water/hydrogen.
67	82.3%	[C₅H₇]⁺ : Formed by the loss of a methyl radical (•CH₃) from the m/z 82 fragment.
55	44.6%	[C₄H₇]⁺ : Further aliphatic chain fragmentation.
172	< 1.0%	[M]⁺• : Intact molecular ion (often absent or very weak due to the instability of the ester bond under 70 eV EI).

Data corroborated by [1].

Figure 2: Proposed EI-MS fragmentation pathway for Hex-3-en-1-yl 2-hydroxypropanoate.

System Suitability and Troubleshooting

• Loss of m/z 45 Signal: If the base peak diminishes over sequential runs, suspect active sites forming in the GC inlet liner. The hydroxyl group on the lactate is sensitive to thermal degradation. Action: Replace the glass liner and trim 10 cm from the front of the GC column.

• Co-elution: In highly complex botanical extracts, (E)-3-hexenyl lactate may co-elute. Action: Decrease the initial oven ramp rate from 5 °C/min to 2 °C/min between 80 °C and 120 °C to enhance isomer resolution.

References

• National Center for Biotechnology Information. "3-Hexenyl lactate, (3Z)-". PubChem Compound Summary for CID 5364231. URL:[Link]

• FooDB. "Showing Compound cis-3-Hexenyl lactate (FDB015071)". The Food Database. URL:[Link]

• Ferrero, F. et al. "Effect of Inoculation with Lentilactobacillus buchneri and Lacticaseibacillus paracasei on the Maize Silage Volatilome: The Advantages of Advanced 2D-Chromatographic Fingerprinting Approaches". ACS Agricultural Science & Technology, 2022. URL:[Link]

• Kicel, A. et al. "Preliminary study on the composition of volatile fraction of fresh flowers and leaves of Robinia pseudoacacia L. growing in Poland". Acta Poloniae Pharmaceutica - Drug Research, 2010. URL:[Link]

• Tarrega, A. et al. "Impact of Swallowing on the Dynamics of Aroma Release and Perception during the Consumption of Alcoholic Beverages". Chemical Senses, Oxford Academic, 2011. URL:[Link]

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Application Note: Hex-3-en-1-yl 2-Hydroxypropanoate (cis-3-Hexenyl Lactate) in Flavor and Fragrance Formulation

Document Type: Technical Application Note & Experimental Protocols Target Audience: Flavorists, Perfumers, Analytical Chemists, and Drug Formulation Scientists

Introduction & Chemical Profiling

Hex-3-en-1-yl 2-hydroxypropanoate, universally referred to in the industry as cis-3-hexenyl lactate (FEMA 3690), is a high-impact aroma chemical renowned for its unique dual-profile organoleptic properties[1]. Structurally, the molecule is a carboxylic acid ester that marries the characteristic "green" (cut-grass) moiety of a cis-3-hexenol derivative with the creamy, lactonic tail of a lactate ester[2][3].

As a Senior Application Scientist, I frequently leverage this structural duality to bridge disparate flavor and fragrance matrices. The molecule acts as a critical binding agent, seamlessly connecting sharp, high-volatility green or vegetal top notes with soft, fruity, or dairy base notes[2][4]. Furthermore, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated cis-3-hexenyl lactate in 2001, concluding there is no safety concern at current levels of intake when used as a flavoring agent (JECFA No. 934)[1].

Mechanistic Causality in Formulation

The efficacy of cis-3-hexenyl lactate lies in its receptor-binding kinetics. The cis-3-hexenyl group binds efficiently to olfactory receptors tuned for green, leafy volatiles, triggering immediate freshness perception[5]. Concurrently, the lactate group imparts lower volatility and hydrogen-bonding capabilities. This extends the temporal perception of the molecule on the palate, yielding a "creamy" or "waxy" mouthfeel[2][5]. In pharmaceutical drug development, this creamy characteristic is highly effective at coating the palate to mask the astringency or metallic off-notes of bitter Active Pharmaceutical Ingredients (APIs).

Olfactory signal transduction pathway triggered by cis-3-hexenyl lactate binding.

Quantitative Data & Organoleptic Profiling

To ensure batch-to-batch consistency and predictable formulation behavior, it is critical to understand the physicochemical boundaries of the compound. Because it is insoluble in water but soluble in alcohol[6], carrier selection is paramount.

Table 1: Physicochemical Properties

Property	Value / Description	Reference
CAS Number	61931-81-5	[5]
FEMA Number	3690	[1][5]
Molecular Weight	172.22 g/mol	[5]
Boiling Point	71.0 °C at 0.7 mm Hg	[1][5]
Density (25 °C)	0.968 - 0.984 g/mL	[1]
Refractive Index (n20/D)	1.441 - 1.451	[1][5]
Solubility	Insoluble in water; Soluble in alcohol/PG	[6]

Table 2: Concentration-Dependent Organoleptic Evaluation

Concentration Range	Primary Olfactory/Gustatory Perception	Application Suitability
1 - 10 ppm	Fresh, green, cut-grass, leafy.	Perfumery top notes, clear beverages.
10 - 50 ppm	Waxy, fruity, tropical nuances (melon, pear, apple).	Fruit flavor enhancement, cosmetics.
> 50 ppm	Creamy, lactonic, buttery, tomato vine.	Dairy flavors, savory vegetable profiles, API masking.

(Note: Taste characteristics at 50 ppm specifically highlight green, leafy, waxy notes with fruity, tropical nuances[5]. It is highly recommended for pear, apple, melon, strawberry, and enhancing caramel[7][8].)

Experimental Protocols

The following protocols are designed as self-validating systems. Every step includes the underlying scientific causality to ensure formulation scientists can adapt the methodology to their specific matrices.

Protocol 1: Formulation of a Bitter-Masking Strawberry-Melon Base for Pediatric Suspensions

Objective: To formulate a flavor base utilizing cis-3-hexenyl lactate to mask the bitter profile of a pediatric antibiotic suspension.

Materials:

• cis-3-Hexenyl Lactate (FEMA 3690)

• Ethyl Butyrate (FEMA 2427)

• Propylene Glycol (PG) (Carrier)

• High-shear homogenizer

Methodology:

• Carrier Solubilization: Weigh 0.5g of cis-3-hexenyl lactate and dissolve it in 50.0g of Propylene Glycol.

  • Causality: Because cis-3-hexenyl lactate is water-insoluble[6], pre-solubilization in an amphiphilic carrier like PG prevents micelle separation and "flavor ringing" (oil separation at the surface) when introduced to the final aqueous suspension.

• Volatile Blending: Add 0.2g of Ethyl Butyrate to the PG mixture.

  • Causality: Ethyl butyrate provides the high-volatility "candy strawberry" top note. The heavier lactate tail of cis-3-hexenyl lactate acts as a mild fixative, preventing the premature flash-off of the ethyl butyrate while bridging the strawberry note to a creamy melon finish[6][8].

• Aqueous Integration: Slowly titrate the flavor base into 1.0L of the aqueous pediatric suspension base under high-shear mixing (3000 RPM) for 5 minutes.

  • Causality: High-shear mixing ensures the lipid-soluble flavor compounds are evenly dispersed into micro-droplets within the suspension matrix, preventing localized "hot spots" of flavor that could lead to inconsistent patient dosing experiences.

• Organoleptic Validation: Conduct a sensory panel evaluation to ensure the lactonic edge successfully coats the palate, masking the API's metallic aftertaste.

Protocol 2: Gas Chromatography-Olfactometry (GC-O) Evaluation

Objective: To validate the odor impact and purity of cis-3-hexenyl lactate raw material prior to formulation.

Methodology:

• Sample Preparation (SPME): Expose a Solid-Phase Microextraction (SPME) fiber (Divinylbenzene/Carboxen/Polydimethylsiloxane) to the headspace of a 10 ppm cis-3-hexenyl lactate solution for 15 minutes at 35°C.

  • Causality: SPME captures the volatile headspace without requiring solvent extraction or high thermal stress, preventing the thermal degradation of the delicate lactate ester bond.

• Chromatographic Separation: Desorb the fiber in the GC inlet at 220°C. Utilize a polar DB-Wax capillary column (30m x 0.25mm x 0.25µm).

  • Causality: A polar stationary phase is strictly required to resolve the polar hydroxyl and ester groups of the molecule effectively, preventing peak tailing and ensuring sharp, quantifiable peaks.

• Olfactometric Detection: Route the column effluent through a 1:1 flow splitter. Direct 50% to a Flame Ionization Detector (FID) and 50% to a heated sniff port.

  • Causality: This split allows simultaneous instrumental quantification (FID) and human sensory correlation (sniff port). The analyst can actively confirm that the peak eluting at the specific retention time is responsible for the target "green/creamy" odor, validating both chemical purity and organoleptic quality.

Standardized workflow for flavor formulation and stability testing.

References

• UL Prospector. "cis-3-Hexenyl Lactate (111) by Bedoukian Research". UL Prospector. [Link]

• Odowell. "Cis-3-Hexenyl Lactate Product Description & Specifications". Odowell. [Link]

• IndiaMART. "Cis-3-Hexenyl Lactate 99%, Packaging Size: 25 kg". IndiaMART. [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 5364231, 3-Hexenyl lactate, (3Z)-". PubChem.[Link]

• The Good Scents Company. "(Z)-3-hexen-1-yl lactate, 61931-81-5: Functional use(s)". The Good Scents Company.[Link]

• Bedoukian Research. "Flavor Catalog - cis-3-HEXENYL LACTATE". Bedoukian Research. [Link]

• Scientific Laboratory Supplies. "cis-3-Hexenyl lactate, natural | w369020-1kg-k". Sigma-Aldrich / SLS. [Link]

• FooDB. "Showing Compound cis-3-Hexenyl lactate (FDB015071)". FooDB. [Link]

Sources

• 1. 3-Hexenyl lactate, (3Z)- | C9H16O3 | CID 5364231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cis-3-hexenyl Lactate | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. Showing Compound cis-3-Hexenyl lactate (FDB015071) - FooDB [foodb.ca]
• 4. indiamart.com [indiamart.com]
• 5. Cis-3-Hexenyl Lactate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 6. ulprospector.com [ulprospector.com]
• 7. (Z)-3-hexen-1-yl lactate, 61931-81-5 [thegoodscentscompany.com]
• 8. flavor-icat.bedoukian.com [flavor-icat.bedoukian.com]

Application Notes and Protocols: Utilizing Hex-3-en-1-yl 2-hydroxypropanoate as a Reagent in Organic Synthesis

Abstract

Hex-3-en-1-yl 2-hydroxypropanoate, commonly known in the flavor and fragrance industry as cis-3-Hexenyl lactate, is a bifunctional molecule possessing a reactive secondary alcohol, an ester linkage, and an alkene. While its primary application has been as an aroma chemical, its unique structural features present a compelling case for its use as a versatile reagent and chiral building block in broader organic synthesis. This guide provides an in-depth exploration of the chemical properties of Hex-3-en-1-yl 2-hydroxypropanoate and detailed protocols for its potential application in the synthesis of more complex molecules relevant to researchers, scientists, and drug development professionals.

Introduction to Hex-3-en-1-yl 2-hydroxypropanoate

Hex-3-en-1-yl 2-hydroxypropanoate is an organic ester with the chemical formula C₉H₁₆O₃. It is a colorless to pale yellow liquid with a characteristic mild, creamy, and green-fruity odor.[1][2] This olfactory profile has led to its widespread use in the formulation of flavors for dairy products, beverages, and desserts, as well as in fragrances for perfumes, lotions, and other cosmetic products.[2] The molecule is recognized as a Generally Recognized As Safe (GRAS) substance for its use as a flavoring agent by the FDA.[3]

From a synthetic chemist's perspective, the molecule offers three key points of reactivity: the hydroxyl group, the ester functionality, and the cis-alkene. Furthermore, the 2-hydroxypropanoate moiety contains a chiral center, opening possibilities for its use in asymmetric synthesis, a critical aspect of modern drug development.[4] This guide will delve into the synthetic potential of this readily available and bio-based chemical.[5]

Table 1: Physicochemical Properties of Hex-3-en-1-yl 2-hydroxypropanoate

Property	Value	Reference
Molecular Formula	C₉H₁₆O₃	[6]
Molecular Weight	172.22 g/mol	[6]
CAS Number	61931-81-5	[1]
Appearance	Colorless to pale yellow liquid	[7]
Odor	Green, leafy, fruity, creamy	[1][3]
Boiling Point	71 °C @ 0.7 mm Hg	[7]
Density	0.982 g/mL at 25 °C	[7]
Refractive Index	n20/D 1.446	[7]

Synthetic Potential and Key Transformations

The utility of Hex-3-en-1-yl 2-hydroxypropanoate as a synthetic reagent stems from the ability to selectively manipulate its three primary functional groups.

Fig. 1: Potential Reaction Pathways for Hex-3-en-1-yl 2-hydroxypropanoate

Reactions at the Hydroxyl Group

The secondary hydroxyl group is a prime site for modification.

• Oxidation: The hydroxyl group can be oxidized to a ketone, yielding the corresponding α-keto ester. This transformation is valuable as α-keto esters are precursors to various heterocyclic compounds and can participate in reactions such as reductive amination.

• Protection: For reactions targeting the ester or alkene, the hydroxyl group can be protected using standard protecting groups like silyl ethers (e.g., TBDMS, TIPS).

• Esterification/Acylation: The hydroxyl group can be further esterified or acylated to introduce new functionalities or to modify the molecule's properties.

Reactions at the Ester Group

The ester linkage can be cleaved or modified.

• Hydrolysis: Acidic or basic hydrolysis will yield lactic acid and cis-3-hexen-1-ol. This can be a strategic deprotection step or a route to these two valuable synthons.

• Transesterification: In the presence of an alcohol and a suitable catalyst (acid, base, or enzymatic), the hexenyl group can be exchanged for another alkyl or aryl group. Lipase-catalyzed transesterification is a green chemistry approach to this transformation.

• Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce the ester to a primary alcohol, yielding a diol.

Reactions at the Alkene

The cis-double bond offers a site for various addition and transformation reactions.

• Hydrogenation: Catalytic hydrogenation (e.g., with H₂ over Pd/C) will saturate the double bond, producing hexyl 2-hydroxypropanoate.

• Epoxidation: Treatment with a peroxy acid like m-CPBA will form the corresponding epoxide, a versatile intermediate for further nucleophilic attack.

• Olefin Metathesis: The alkene can participate in cross-metathesis reactions with other olefins in the presence of a Grubbs' or other suitable catalyst, allowing for the construction of more complex carbon skeletons.

Application as a Chiral Building Block

Hex-3-en-1-yl 2-hydroxypropanoate, derived from lactic acid, is a chiral molecule. This chirality can be exploited in asymmetric synthesis, where controlling the stereochemistry of the final product is crucial, particularly in drug development. The lactate moiety can serve as a chiral auxiliary or be incorporated as a stereocenter in the final target molecule.

Experimental Protocols

The following protocols are presented as illustrative examples of how Hex-3-en-1-yl 2-hydroxypropanoate can be utilized as a reagent in organic synthesis. Researchers should adapt these procedures to their specific needs and conduct appropriate safety assessments.

Protocol 1: Oxidation to (Z)-hex-3-en-1-yl 2-oxopropanoate

This protocol describes the oxidation of the secondary alcohol to a ketone, yielding an α-keto ester.

Materials:

• Hex-3-en-1-yl 2-hydroxypropanoate

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and other standard glassware

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Hex-3-en-1-yl 2-hydroxypropanoate (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Add Dess-Martin periodinane (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃.

• Stir vigorously until the two layers are clear.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers and wash with saturated aqueous NaHCO₃, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude α-keto ester.

• Purify the product by column chromatography on silica gel.

Fig. 2: Workflow for the Oxidation of Hex-3-en-1-yl 2-hydroxypropanoate

Protocol 2: Lipase-Catalyzed Transesterification with Benzyl Alcohol

This protocol demonstrates a green chemistry approach to exchange the hexenyl group for a benzyl group.

Materials:

• Hex-3-en-1-yl 2-hydroxypropanoate

• Benzyl alcohol

• Immobilized lipase (e.g., Novozym 435)

• Anhydrous hexane or other suitable organic solvent

• Molecular sieves (optional)

• Orbital shaker or magnetic stirrer with heating

Procedure:

• To a flask, add Hex-3-en-1-yl 2-hydroxypropanoate (1.0 eq) and benzyl alcohol (1.5 eq).

• Add anhydrous hexane as a solvent.

• Add immobilized lipase (e.g., 10% w/w of the substrates).

• If desired, add activated molecular sieves to remove the in situ generated cis-3-hexen-1-ol.

• Heat the mixture to 40-50 °C and agitate using an orbital shaker or magnetic stirrer.

• Monitor the reaction progress by GC-MS or TLC.

• Upon reaching the desired conversion, filter off the immobilized lipase. The enzyme can often be washed and reused.

• Remove the solvent and excess benzyl alcohol under reduced pressure.

• Purify the resulting benzyl 2-hydroxypropanoate by vacuum distillation or column chromatography.

Safety and Handling

Hex-3-en-1-yl 2-hydroxypropanoate should be handled in a well-ventilated area.[2] It is advisable to wear protective gloves, safety goggles, and appropriate clothing to prevent direct contact.[2] Store in a cool, dry place away from direct sunlight in a tightly sealed container.[3] For detailed safety information, consult the Material Safety Data Sheet (MSDS).

Conclusion

Hex-3-en-1-yl 2-hydroxypropanoate, while well-established in the flavor and fragrance industry, holds significant untapped potential as a reagent in organic synthesis. Its bifunctional nature, coupled with the presence of a chiral center, makes it a valuable and versatile building block. The protocols outlined in this guide provide a starting point for researchers to explore its utility in the synthesis of novel and complex molecules, with potential applications in drug discovery and materials science. The bio-based origin of this reagent also aligns with the growing emphasis on sustainable and green chemistry.

References

• The Good Scents Company. (n.d.). (Z)-3-hexen-1-yl lactate.

• Moumoujus. (n.d.). CIS-3-HEXENYL LACTATE. Retrieved from [Link]

• PubChem. (n.d.). 3-Hexenyl lactate, (3Z)-. Retrieved from [Link]

• O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.
• Penta International Corporation. (n.d.). CIS-3 HEXENYL LACTATE.

• Bedoukian Research, Inc. (n.d.). cis-3-Hexenyl Lactate. Retrieved from [Link]

• ODOWELL. (n.d.). cis-3-Hexenyl Lactate manufacturers and suppliers in China. Retrieved from [Link]

• PubChem. (n.d.). Hex-3-en-1-yl formate. Retrieved from [Link]

• PubChem. (n.d.). Hex-3-en-1-yl hexanoate. Retrieved from [Link]

• Ožegović, A., Šimanović, A., Čulina, M., Hromin, M., Dokli, I., & Lesac, A. (n.d.). ARYL-3-HYDROXY PROPIONIC ACID – A VERSATILE CHIRAL BUILDING BLOCK FOR LIQUID CRYSTALS. Ruđer Bošković Institute.

• Scent.vn. (n.d.). Hex-2-en-1-yl propanoate: Odor profile, Molecular properties, Regulation. Retrieved from [Link]

• Moreno González, A., Nicholson, K., Llopis, N., Nichol, G. S., Langer, T., Baeza, A., & Thomas, S. P. (n.d.).

• FEMA. (n.d.). CIS-3-HEXENYL LACTATE. Retrieved from [Link]

• StudyGuides.com. (2026, February 4). Lactate Ester (Chemical Compound) - Overview. Retrieved from [Link]

• BIVITURE. (2025, June 17). The Ultimate Guide to Lactate Esters: Bio-Based Solvents for Modern Industry. Retrieved from [Link]

• PCI Magazine. (2002, June 30). Green Solvents: Agrochemicals in Place of Petrochemicals. Retrieved from [Link]

• ScienceDirect. (2021, March 9). Chapter 9 - Ethyl lactate as a green solvent in the pharmaceutical industry. Retrieved from [Link]

• BIVITURE. (2026, March 12). 11 Lessons From Scaling Lactate Ester Industrial Production in Modern Manufacturing. Retrieved from [Link]

Sources

• 1. Synthesis of fatty alcohol esters of alpha-hydroxy carboxylic acids, the use of the same as percutaneous permeation enhancers, and topical gels for the transdermal delivery of steroids - Eureka | Patsnap [eureka.patsnap.com]
• 2. EP0463676A1 - Process for the synthesis of alpha-hydroxy-esters - Google Patents [patents.google.com]
• 3. Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gas-Phase Ozone Reaction Kinetics of a Series of cis-3-Hexenyl Esters under Simulated Atmospheric Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. vigon.com [vigon.com]
• 7. vigon.com [vigon.com]

Technical Notes & Optimization

Technical Support Center: Stabilizing Hex-3-en-1-yl 2-hydroxypropanoate Against Acid Hydrolysis During Long-Term Storage

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on preventing the acid-catalyzed hydrolysis of Hex-3-en-1-yl 2-hydroxypropanoate during long-term storage. Understanding and mitigating this degradation pathway is critical for ensuring product purity, efficacy, and shelf-life.

Frequently Asked Questions (FAQs)

Q1: What is acid-catalyzed hydrolysis and why is it a concern for Hex-3-en-1-yl 2-hydroxypropanoate?

A1: Acid-catalyzed hydrolysis is a chemical reaction where an ester, in this case, Hex-3-en-1-yl 2-hydroxypropanoate, reacts with water in the presence of an acid catalyst to break down into its constituent carboxylic acid (2-hydroxypropanoic acid) and alcohol (Hex-3-en-1-ol).[1][2] This is a significant concern because the degradation of the active pharmaceutical ingredient (API) or key chemical entity can lead to a loss of potency, altered efficacy, and the introduction of impurities that could have undesirable effects. The reaction is often reversible, but in the presence of excess water, the equilibrium can be driven towards the hydrolysis products.[3][4]

Q2: My recent batch of Hex-3-en-1-yl 2-hydroxypropanoate shows signs of degradation after a few months in storage. What could be the primary cause?

A2: The most likely culprit is acid-catalyzed hydrolysis, which can be initiated by trace amounts of acidic impurities or atmospheric moisture. A particularly insidious issue is autocatalysis, where one of the hydrolysis products, 2-hydroxypropanoic acid, acts as a catalyst for the degradation of the remaining ester.[5][6][7] This means that once the process begins, it can accelerate over time, leading to a significant increase in degradation.[8] The presence of water is a critical factor, as it is a necessary reactant in the hydrolysis process.[9][10]

Q3: How can I detect and quantify the extent of hydrolysis in my samples?

A3: Several analytical techniques can be employed to monitor the stability of your compound:

• High-Performance Liquid Chromatography (HPLC): This is a widely used method for separating and quantifying the parent ester from its hydrolysis products. A reverse-phase HPLC method with UV detection is typically suitable.[11]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is particularly useful for identifying and quantifying the volatile alcohol (Hex-3-en-1-ol) and can also be used for the silylated derivatives of the carboxylic acid and the parent ester.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be a powerful tool for quantifying the relative amounts of the ester and its hydrolysis products in a sample without the need for chromatographic separation.[13]

• UV-Visible Spectrophotometry: While less specific, this method can be used if the hydrolysis products have a different UV absorbance profile from the parent ester.[14]

Troubleshooting Guide: Preventing Hydrolysis During Long-Term Storage

This section provides a systematic approach to identifying and resolving issues related to the acid hydrolysis of Hex-3-en-1-yl 2-hydroxypropanoate.

Problem: Significant degradation of Hex-3-en-1-yl 2-hydroxypropanoate is observed during long-term storage, as evidenced by the appearance of 2-hydroxypropanoic acid and/or Hex-3-en-1-ol in analytical tests.

Root Cause Analysis and Mitigation Strategies:

Caption: Troubleshooting workflow for preventing ester hydrolysis.

Detailed Protocols and Methodologies

Protocol 1: Recommended Storage Conditions

To ensure the long-term stability of Hex-3-en-1-yl 2-hydroxypropanoate, the following storage conditions are recommended based on best practices for sensitive chemical compounds.[15][16]

Table 1: Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	2-8°C or -20°C	Reduces the kinetic rate of hydrolysis.[17]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents exposure to atmospheric moisture and oxygen.[18]
Container	Tightly sealed amber glass vials	Protects from light and prevents moisture ingress.[18]
Desiccant	Use of a desiccant in secondary containment	Actively removes any ambient moisture.[19]

Protocol 2: Preparation for Long-Term Storage

• Purity Assessment: Before long-term storage, ensure the material is of high purity and free from acidic residues from synthesis. If necessary, purify the ester by column chromatography or distillation.

• Drying: If the compound has been exposed to moisture, it should be dried under a high vacuum or by azeotropic distillation with a suitable solvent (e.g., toluene) prior to storage.

• Inerting: Place the vial containing the ester in a glove box or use the Schlenk line technique to replace the headspace with an inert gas like argon or nitrogen.

• Sealing: Securely seal the vial with a cap that has an inert liner (e.g., PTFE).

• Secondary Containment: Place the sealed vial inside a larger, sealed container that includes a desiccant.

• Labeling: Clearly label the container with the compound name, date of storage, and storage conditions.

• Storage: Place the container in a refrigerator or freezer that is dedicated to chemical storage and maintains a consistent temperature.

Mechanism of Acid-Catalyzed Ester Hydrolysis

The hydrolysis of an ester in the presence of an acid catalyst proceeds through a series of equilibrium steps.[1][3][20]

Sources

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• 2. dalalinstitute.com [dalalinstitute.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. Autocatalysis - Wikipedia [en.wikipedia.org]
• 6. Assertion Hydrolysis of ester is an example of auto class 12 chemistry CBSE [vedantu.com]
• 7. brainly.in [brainly.in]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Influences of Water Content in Feedstock Oil on Burning Characteristics of Fatty Acid Methyl Esters | MDPI [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. tennacadsci.org [tennacadsci.org]
• 13. 1H NMR as an analytical tool for the investigation of hydrolysis rates: a method for the rapid evaluation of the shelf-life of aqueous solutions of drugs with ester groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
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• 18. carbodiimide.com [carbodiimide.com]
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• 20. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Resolving GC-MS Co-Elution for Hex-3-en-1-yl 2-hydroxypropanoate

Welcome to the Advanced Technical Support Center. This guide is engineered for analytical chemists and drug development professionals facing chromatographic challenges with Hex-3-en-1-yl 2-hydroxypropanoate (commonly known as (Z)-3-hexenyl lactate). As a volatile ester featuring a reactive hydroxyl group, this compound is prone to peak tailing and severe co-elution with matrix interferences in complex biological or fragrance samples 1[1]. This guide provides field-proven, mechanistically grounded solutions spanning chromatographic optimization, computational deconvolution, and chemical derivatization.

Diagnostic Workflow

Before altering your methodology, you must definitively diagnose the co-elution. The decision tree below outlines the standard operating procedure for identifying and addressing overlapping peaks.

Diagnostic and resolution workflow for GC-MS co-elution of Hex-3-en-1-yl 2-hydroxypropanoate.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Diagnosis & Chromatographic Resolution

Q1: How can I definitively confirm that my Hex-3-en-1-yl 2-hydroxypropanoate peak is suffering from co-elution? A1: Co-elution in complex matrices often masks itself as a single, broad, or asymmetrical peak in the Total Ion Chromatogram (TIC). To validate co-elution, you must evaluate the Extracted Ion Chromatograms (EICs) and spectral purity across the peak 2[2]. Hex-3-en-1-yl 2-hydroxypropanoate yields characteristic Electron Ionization (EI) fragments at m/z 45 (base peak), 55, 67, and 82 1[1]. Plot the EICs for these specific ions. If the abundance ratios of these ions fluctuate from the leading edge to the tailing edge of the peak, or if extraneous ions maximize at slightly offset retention times, a co-eluting interference is present.

Q2: What chromatographic parameters should I adjust first to physically resolve the co-elution? A2: The first line of defense is modifying the temperature ramp. Slowing the temperature programming (e.g., from 10°C/min to 2°C/min) specifically through the analyte's elution window increases the resolution ( Rs​ ) by maximizing the time analytes spend partitioning into the stationary phase. If temperature optimization fails, alter the column selectivity ( α ). Moving from a standard non-polar column (e.g., 5% phenyl-methylpolysiloxane) to a polar wax column (e.g., PEG) forces the stationary phase to interact with the target's hydroxyl group via hydrogen bonding, drastically shifting its retention time away from non-polar co-eluting compounds 2[2].

Section 2: Computational Deconvolution

Q3: If physical chromatographic resolution is impossible due to matrix complexity, how can software solve the issue? A3: When physical separation fails, mathematical separation is required. Software algorithms like the Automated Mass Spectral Deconvolution and Identification System (AMDIS) or ADAP-GC can extract "pure" component spectra from overlapping TIC signals 3[3]. These algorithms analyze the peak shapes of individual fragment ions; ions that maximize at the exact same scan are grouped into a single deconvoluted component 4[4]. Causality Note: For deconvolution to be a self-validating system, you must ensure a high data acquisition rate (at least 10–15 scans across the peak). Low scan rates deprive the algorithm of the data density required to distinguish the apexes of closely eluting compounds, rendering deconvolution inaccurate.

Section 3: Chemical Derivatization

Q4: Why is chemical derivatization recommended for this specific analyte, and how does it resolve co-elution? A4: Hex-3-en-1-yl 2-hydroxypropanoate contains a free secondary hydroxyl (-OH) group on its lactate moiety. This functional group interacts with active silanol sites in the GC inlet or column, causing peak tailing that exacerbates co-elution. By reacting the sample with a silylating agent like MTBSTFA, the hydroxyl proton is replaced with a bulky tert-butyldimethylsilyl (TBDMS) group 5[5]. This transformation serves a dual mechanistic purpose: it eliminates hydrogen bonding (yielding sharp, symmetrical peaks) and significantly increases the molecule's mass and boiling point. This massive shift in retention time effectively "jumps" the analyte out of the crowded elution window of underivatized matrix components.

Quantitative Data: Mass Spectral Profiles & Chromatographic Impact

The table below summarizes how derivatization alters the analytical profile of the target compound, providing a self-validating reference for your MS method.

Analyte State	Key EI-MS Fragments (m/z)	Retention Time Impact	Peak Shape / Resolution Impact
Underivatized Hex-3-en-1-yl 2-hydroxypropanoate	45 (base), 82, 67, 55, 41	Baseline (Matrix-dependent)	Prone to tailing; high risk of co-elution due to free -OH
TBDMS-Derivatized (via MTBSTFA)	[M-57]⁺ (loss of tert-butyl), + shifted base peaks	Significant delay (Higher MW and boiling point)	Sharp, symmetrical; H-bonding eliminated, resolving co-elution

Experimental Protocol: TBDMS Derivatization Workflow

To execute the chemical resolution strategy discussed in Q4, follow this self-validating derivatization protocol using MTBSTFA 5[5].

Mechanistic Insight: MTBSTFA is prioritized over standard BSTFA because TBDMS derivatives are significantly more stable against hydrolytic degradation than TMS derivatives. Furthermore, they produce a highly abundant[M-57]⁺ ion in EI-MS, which is optimal for sensitive Selected Ion Monitoring (SIM) quantitation.

Step-by-Step Methodology:

• Extraction & Aliquoting: Extract the target analyte from your sample matrix using an appropriate organic solvent (e.g., ethyl acetate). Transfer a 100 μL aliquot of the supernatant to a glass reaction vial.

• Desiccation (Critical Step): Evaporate the solvent to complete dryness under a gentle stream of ultra-high purity nitrogen at 30°C. Causality: Moisture must be strictly eliminated because water rapidly hydrolyzes silylating reagents, quenching the reaction and leading to incomplete derivatization.

• Reagent Addition: Add 20 μL of N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), 20 μL of 1% trimethylamine (acting as a basic catalyst to neutralize the leaving group and drive the reaction forward), and 25 μL of anhydrous acetonitrile to the dried residue.

• Thermal Incubation: Seal the vial tightly with a PTFE-lined cap and incubate in a heating block at 60°C for 30 minutes. Causality: The thermal energy overcomes the steric hindrance of the bulky TBDMS group, ensuring quantitative substitution of the hydroxyl proton on the lactate moiety.

• Cooling & Acquisition: Allow the reaction vial to cool to room temperature. Transfer the mixture to a GC autosampler vial with a glass insert. Inject 1 μL into the GC-MS system. Validate the success of the reaction by monitoring the disappearance of the underivatized m/z 45 base peak and the emergence of the high-mass [M-57]⁺ TBDMS fragment.

References

• 3-Hexenyl lactate, (3Z)- | C9H16O3 | CID 5364231 - PubChem. National Institutes of Health (NIH).1

• Simultaneous Determination of Plasma Lactate, Pyruvate, and Ketone Bodies following tert-Butyldimethylsilyl Derivatization using GC-MS-SIM. Biomedical Science Letters.5

• ADAP-GC 3.0: Improved Peak Detection and Deconvolution of Co-eluting Metabolites from GC/TOF-MS Data for Metabolomics Studies. National Institutes of Health (NIH) - PMC. 3

• FRAGRANCE GC/MS DECONVOLUTION. Chromessence. 4

• Technical Support Center: Resolving Isomer Co-elution in GC-MS Analysis. Benchchem. 2

Sources

• 1. 3-Hexenyl lactate, (3Z)- | C9H16O3 | CID 5364231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ADAP-GC 3.0: Improved Peak Detection and Deconvolution of Co-eluting Metabolites from GC/TOF-MS Data for Metabolomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FRAGRANCE GC/MS DECONVOLUTION - Chromessence [chromessence.com]
• 5. Simultaneous Determination of Plasma Lactate, Pyruvate, and Ketone Bodies following tert-Butyldimethylsilyl Derivatization using GC-MS-SIM [bslonline.org]

Technical Support Center: Optimizing Lipase Catalyst Concentration for Hex-3-en-1-yl 2-hydroxypropanoate Production

Welcome to the technical support center for the enzymatic synthesis of Hex-3-en-1-yl 2-hydroxypropanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the optimization of lipase catalyst concentration for this specific esterification reaction.

I. Troubleshooting Guide

This section addresses common issues encountered during the synthesis of Hex-3-en-1-yl 2-hydroxypropanoate using a lipase catalyst. Each issue is followed by a systematic approach to diagnosis and resolution.

Issue 1: Low or No Product Yield

A primary concern in any synthesis is a lower-than-expected yield of the target ester. This can stem from several factors related to the enzyme, substrates, or reaction conditions.

Diagnostic Workflow:

• Verify Enzyme Activity: The first step is to confirm that the lipase is active.

  • Protocol: Conduct a standard lipase activity assay using a known substrate, such as p-nitrophenyl butyrate (p-NPB), to measure the initial rate of hydrolysis.[1] Compare the activity to the manufacturer's specifications or a previously validated batch.

  • Rationale: Lipases can lose activity over time due to improper storage or handling.[2] Confirming activity ensures the catalyst is not the primary point of failure.

• Assess Substrate Purity: Impurities in either Hex-3-en-1-ol or 2-hydroxypropanoic acid (lactic acid) can inhibit the enzyme.

  • Action: Analyze both substrates using techniques like GC-MS or NMR to identify and quantify any impurities.

  • Rationale: Certain compounds can act as competitive or non-competitive inhibitors, reducing the enzyme's catalytic efficiency.[3]

• Check for Water Content: While a minimal amount of water is necessary for lipase activity, excess water can shift the reaction equilibrium towards hydrolysis, the reverse reaction of esterification.[4][5]

  • Action: Measure the water content of the reaction system. If necessary, add molecular sieves (e.g., 3Å) to the reaction mixture to remove excess water.[4][6]

  • Rationale: The esterification reaction produces water as a byproduct.[6] Its removal drives the reaction forward, increasing the ester yield.[6]

• Evaluate Reaction Equilibrium: Esterification is a reversible reaction.[6][7]

  • Action: Monitor the reaction over an extended period to determine if it has reached equilibrium at a low conversion.

  • Rationale: If the reaction plateaus early, it indicates that the forward and reverse reaction rates have become equal. Strategies to shift the equilibrium, such as product removal or increasing the concentration of one reactant, may be necessary.

Potential Solutions:

• Increase Enzyme Loading: If the enzyme is active but the yield is low, a stepwise increase in the lipase concentration may be necessary to achieve a reasonable reaction rate and conversion.[3]

• Purify Substrates: If inhibitors are identified, purify the substrates before use.

• Control Water Activity: Optimize the water content in the reaction medium. This can be a critical parameter for maximizing ester synthesis.[5][8]

Issue 2: Slow Reaction Rate

A slow reaction rate can make the synthesis process impractical. Several factors can contribute to a sluggish reaction.

Diagnostic Workflow:

• Review Catalyst Concentration: An insufficient amount of lipase is a common cause of slow reactions.[3]

  • Action: Systematically increase the enzyme concentration and monitor the initial reaction rate.

  • Rationale: The reaction rate is often directly proportional to the enzyme concentration, up to a certain point where other factors become limiting.[9]

• Optimize Temperature: Temperature significantly influences enzyme activity.

  • Action: Perform the reaction at various temperatures within the known optimal range for the specific lipase being used. Most lipases have optimal temperatures between 30 and 62°C.[10]

  • Rationale: Increasing the temperature generally increases the reaction rate until the point of thermal denaturation, where the enzyme loses its structure and activity.[4][10]

• Assess Mass Transfer Limitations: In heterogeneous catalysis with immobilized enzymes, the diffusion of substrates to the enzyme's active site can be the rate-limiting step.

  • Action: Increase the agitation speed (stirring or shaking) of the reaction mixture and observe if the reaction rate increases.[9]

  • Rationale: Improved mixing enhances the contact between the substrates and the immobilized enzyme, overcoming mass transfer limitations.[9]

Potential Solutions:

• Determine Optimal Enzyme Loading: Conduct a series of experiments with varying enzyme concentrations to find the optimal loading that provides a balance between reaction rate and cost.

• Identify Optimal Temperature: Pinpoint the temperature at which the lipase exhibits maximum activity for this specific reaction.

• Enhance Mixing: Ensure vigorous and consistent agitation throughout the reaction.

Issue 3: Product Impurity and Side Reactions

The presence of byproducts can complicate purification and reduce the overall yield of the desired ester.

Diagnostic Workflow:

• Analyze Product Mixture: Use analytical techniques like GC-MS to identify any unexpected products.

  • Potential Byproducts:

    • Self-esterification of 2-hydroxypropanoic acid: Lactic acid can act as both the acid and the alcohol, forming polylactic acid oligomers.

    • Ether formation: The alcohol, Hex-3-en-1-ol, can undergo self-condensation to form an ether, especially under harsh conditions.[11]

    • Isomerization: The double bond in Hex-3-en-1-ol may isomerize.[11]

• Evaluate Reaction Conditions: Harsh conditions can promote side reactions.

  • Action: Review the reaction temperature and pH.

  • Rationale: While higher temperatures can increase the rate of the desired reaction, they can also accelerate the formation of byproducts.[11] Lipases are highly selective, and using them under mild conditions minimizes side reactions.[11]

Potential Solutions:

• Utilize Mild Reaction Conditions: The advantage of enzymatic synthesis is the ability to operate under mild conditions, which inherently reduces the likelihood of side reactions common in chemical synthesis.[6][11]

• Enzyme Selectivity: Lipases are known for their high selectivity, which can often prevent unwanted reactions.[12][13] Ensure the chosen lipase has a high selectivity for the primary alcohol over the secondary hydroxyl group of lactic acid acting as a nucleophile.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the optimization of lipase catalyst concentration and other critical parameters for the synthesis of Hex-3-en-1-yl 2-hydroxypropanoate.

Q1: How do I determine the optimal lipase concentration?

A1: The optimal lipase concentration should be determined experimentally for your specific reaction system. A typical approach is to perform a series of reactions where the enzyme concentration is varied while all other parameters (substrate concentrations, temperature, solvent, and agitation) are kept constant. The reaction rate or the product yield after a fixed time is then plotted against the enzyme concentration. Initially, the rate will increase linearly with the enzyme concentration.[14] However, at higher concentrations, the rate may plateau due to substrate limitation or enzyme aggregation.[4][15] The optimal concentration is often the point at which a significant increase in enzyme loading no longer results in a proportional increase in the reaction rate, providing a balance between efficiency and cost.

Q2: What is the effect of substrate concentration on the reaction?

A2: Substrate concentration can significantly impact the reaction rate. According to Michaelis-Menten kinetics, the reaction rate increases with substrate concentration until the enzyme becomes saturated with the substrate.[16] However, very high concentrations of either the alcohol (Hex-3-en-1-ol) or the acid (2-hydroxypropanoic acid) can lead to substrate inhibition, where the excess substrate molecules interfere with the enzyme's active site, reducing its efficiency.[4][17][18] Therefore, it is crucial to determine the optimal molar ratio of the two substrates.

Q3: Can the solvent affect the lipase activity and the reaction outcome?

A3: Yes, the choice of solvent is critical. Lipases generally show higher activity in non-polar, hydrophobic solvents like hexane or heptane.[5] Polar organic solvents can strip the essential water layer from the enzyme's surface, leading to inactivation.[19][20] Some solvents can also act as competitive inhibitors.[21][22] For green chemistry applications, solvent-free systems are often preferred, where the substrates themselves act as the reaction medium.[9][16]

Q4: What is the typical reaction mechanism for lipase-catalyzed esterification?

A4: Lipase-catalyzed esterification generally follows a Ping-Pong Bi-Bi mechanism.[6][16][17] In this mechanism, the lipase first reacts with the acyl donor (2-hydroxypropanoic acid) to form a covalent acyl-enzyme intermediate, releasing the first product (water). The alcohol (Hex-3-en-1-ol) then attacks this intermediate, leading to the formation of the ester and regeneration of the free enzyme.

Q5: Should I use a free or an immobilized lipase?

A5: For industrial and laboratory applications, immobilized lipases are generally preferred.[23] Immobilization offers several advantages, including enhanced stability (thermal and operational), easier separation of the catalyst from the reaction mixture, and the potential for catalyst reuse, which significantly reduces the overall process cost.[23][24]

III. Experimental Protocols & Data

Protocol: Determining Optimal Lipase Concentration

This protocol outlines a general procedure to determine the optimal concentration of an immobilized lipase for the synthesis of Hex-3-en-1-yl 2-hydroxypropanoate.

Materials:

• Hex-3-en-1-ol

• 2-hydroxypropanoic acid (lactic acid)

• Immobilized lipase (e.g., Novozym 435)[2]

• Anhydrous hexane or another suitable non-polar solvent

• Reaction vessels (e.g., 50 mL screw-capped flasks)

• Shaking incubator or magnetic stirrer with temperature control

• Gas chromatograph (GC) for analysis

Procedure:

• Prepare Substrate Solution: Prepare a stock solution of the substrates in the chosen solvent at the desired molar ratio (e.g., 1:1).

• Set up Reactions: In a series of reaction vessels, add a fixed volume of the substrate solution.

• Vary Enzyme Concentration: Add different amounts of the immobilized lipase to each vessel. For example, you could test concentrations ranging from 1% to 10% (w/w of total substrates). Include a control reaction with no enzyme.

• Incubation: Place the vessels in a shaking incubator at the optimal temperature (e.g., 40°C) and agitation speed (e.g., 200 rpm).[9]

• Sampling and Analysis: At regular intervals (e.g., every hour for the first 8 hours), take a small aliquot from each reaction mixture. Analyze the samples by GC to determine the concentration of the product, Hex-3-en-1-yl 2-hydroxypropanoate.

• Data Analysis: For each enzyme concentration, plot the product concentration versus time to determine the initial reaction rate. Then, plot the initial reaction rate versus the enzyme concentration to identify the optimal range.

Data Presentation

Table 1: Effect of Lipase Concentration on Initial Reaction Rate

Enzyme Concentration (% w/w)	Initial Reaction Rate (mmol/L/h)
1	0.5
2.5	1.2
5	2.3
7.5	2.8
10	2.9

Note: The data in this table is illustrative and will vary depending on the specific lipase and reaction conditions.

IV. Visualizations

Experimental Workflow for Optimization

The following diagram illustrates the workflow for optimizing the key parameters in the lipase-catalyzed synthesis of Hex-3-en-1-yl 2-hydroxypropanoate.

Sources

• 1. Optimization of lipase-catalyzed synthesis of β-sitostanol esters by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scielo.br [scielo.br]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. quora.com [quora.com]
• 8. ocl-journal.org [ocl-journal.org]
• 9. scispace.com [scispace.com]
• 10. journals.co.za [journals.co.za]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chapmanhall.com [chapmanhall.com]
• 13. BJOC - Selective enzymatic esterification of lignin model compounds in the ball mill [beilstein-journals.org]
• 14. rsc.org [rsc.org]
• 15. sfera.unife.it [sfera.unife.it]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Immobilisation and application of lipases in organic media - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS35446F [pubs.rsc.org]
• 22. Sci-Hub. Studies on the mechanism of lipase reaction. I. Inhibition of lipase activity by emulsion of organic solvents. / Chemical and Pharmaceutical Bulletin, 1975 [sci-hub.box]
• 23. dl.begellhouse.com [dl.begellhouse.com]
• 24. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting enantiomeric and stereoisomer separation of Hex-3-en-1-yl 2-hydroxypropanoate

Welcome to the dedicated technical support guide for the stereoisomeric separation of Hex-3-en-1-yl 2-hydroxypropanoate. This molecule, a key component in flavor and fragrance chemistry, presents a unique analytical challenge due to its multiple stereocenters. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, empowering researchers to achieve robust and reproducible separations.

Understanding the Analytical Challenge

Hex-3-en-1-yl 2-hydroxypropanoate, also known as (cis)-3-Hexenyl lactate, contains two distinct sources of isomerism: a chiral center at the C2 position of the lactate moiety and a carbon-carbon double bond at the C3 position of the hexenyl group. This gives rise to a potential mixture of four stereoisomers. Successful analysis requires a chromatographic method capable of differentiating these closely related structures.

The four stereoisomers are:

• (Z)-hex-3-en-1-yl (R)-2-hydroxypropanoate

• (Z)-hex-3-en-1-yl (S)-2-hydroxypropanoate

• (E)-hex-3-en-1-yl (R)-2-hydroxypropanoate

• (E)-hex-3-en-1-yl (S)-2-hydroxypropanoate

The (Z)-isomers are enantiomers of each other, as are the (E)-isomers. Any (Z)-isomer is a diastereomer of any (E)-isomer.

Stereoisomeric relationships of Hex-3-en-1-yl 2-hydroxypropanoate.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Q: Why am I seeing poor or no resolution between my lactate enantiomers (e.g., the (R)- and (S)- forms of the (Z)-isomer)?

A: Achieving enantioselectivity is the core of the challenge and depends on creating a transient diastereomeric complex between your analytes and the chiral stationary phase (CSP).[1] If resolution is poor, a systematic optimization of your method parameters is required.

For Chiral Gas Chromatography (GC):

• Optimize Temperature Program: Enantiomeric separation on cyclodextrin-based GC columns is highly temperature-dependent. A slow, gradual temperature ramp often improves resolution by allowing for more effective interaction between the analytes and the CSP.[1] Avoid isothermal runs initially, as they may not provide sufficient separation power.

• Check Carrier Gas Flow Rate: The linear velocity of your carrier gas (Helium or Hydrogen) affects efficiency. While faster flow rates reduce analysis time, an optimal (often slower) flow rate maximizes peak efficiency and can improve resolution.

• Verify Column Choice: Not all chiral selectors are effective for all compounds. For volatile esters, cyclodextrin derivatives are an excellent choice.[2] If you are using a permethylated beta-cyclodextrin phase and seeing no separation, consider a different derivative, such as one with hydroxypropyl or acetyl substitutions, which can offer unique selectivity.[2]

For Chiral High-Performance Liquid Chromatography (HPLC):

• Adjust Mobile Phase Composition: In normal-phase mode (e.g., Hexane/alcohol), the type and percentage of the alcohol modifier are critical.

  • Modifier Strength: Decrease the percentage of alcohol (e.g., from 10% isopropanol to 5%). This increases retention and allows more time for chiral recognition to occur on the stationary phase.[3]

  • Modifier Type: Switch between different alcohols (e.g., isopropanol, ethanol, n-butanol). The steric bulk and hydrogen bonding capability of the alcohol compete with the analyte for interaction sites on the CSP, altering selectivity.[3]

• Reduce Flow Rate: Decreasing the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) can increase the number of theoretical plates and improve the resolution between closely eluting enantiomers.

• Control Temperature: Column temperature affects the thermodynamics of the chiral recognition process. Try operating at a lower temperature (e.g., 15-20°C) to enhance the stability of the transient diastereomeric complexes, which can often increase enantioselectivity.

Q: I'm seeing split, tailing, or distorted peaks. What is the cause?

A: Peak splitting is a common issue in chromatography that can stem from physical problems within the system or chemical incompatibilities.[4][5] The first step is to determine if all peaks are split or just the analyte peaks.

• If all peaks in the chromatogram are split: This points to a physical or mechanical issue, most likely at the head of the column.[4]

  • Column Void/Channeling: A void can form at the column inlet due to bed settling.[5] This creates a mixing chamber that distorts the sample band before it enters the packed bed.

  • Partially Blocked Frit: The inlet frit of the column can become clogged with particulate matter from the sample or system, causing uneven flow distribution.[4]

• If only your analyte peak is split: This suggests a chemical or method-related issue.[4][5]

  • Injection Solvent Incompatibility: This is a very common cause. If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the sample band to distort as it travels onto the column.[6][7] Solution: Always try to dissolve your sample in the initial mobile phase.

  • Sample Overload: Injecting too much mass can saturate the stationary phase, leading to peak fronting or splitting. Try diluting your sample 10-fold and re-injecting.

  • On-Column Degradation or Racemization: In normal-phase HPLC, trace amounts of water or amines in the mobile phase can sometimes cause issues for sensitive analytes.[8]

Troubleshooting workflow for split peaks.

Q: My retention times are drifting between injections. How can I improve reproducibility?

A: Drifting retention times are often caused by an unstable chromatographic system.

• Insufficient Column Equilibration: Chiral separations, particularly in HPLC, can require long equilibration times. Ensure you flush the column with at least 20-30 column volumes of the new mobile phase before starting your analysis.

• Mobile Phase Volatility (Normal-Phase HPLC): Normal-phase solvents like hexane are highly volatile. If the mobile phase reservoir is not properly covered, the more volatile component (hexane) can evaporate faster than the alcohol modifier, leading to a gradual increase in mobile phase strength and a decrease in retention times. Ensure solvent bottles are well-sealed.

• Temperature Fluctuations: The laboratory's ambient temperature can affect HPLC and GC systems. Using a thermostatted column compartment is essential for reproducible chiral separations.[3]

• Column Contamination: Buildup of non-eluting sample matrix components can alter the stationary phase chemistry over time. Implement a proper column wash procedure after each analytical batch.

Frequently Asked Questions (FAQs)

Q: Should I use Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for this separation?

A: Both techniques are viable for Hex-3-en-1-yl 2-hydroxypropanoate, and the best choice depends on your laboratory's instrumentation, sample matrix, and analytical goals.

• Chiral GC: Is an excellent choice due to the analyte's volatility and thermal stability. GC often provides very high efficiency, leading to sharp peaks and excellent resolution. The most common stationary phases for this are cyclodextrin derivatives.[1][2]

• Chiral HPLC: Offers greater versatility in method development. Polysaccharide-based CSPs can be operated in normal-phase, reversed-phase, or polar organic modes, providing a wide range of selectivities to exploit.[9] This is particularly useful if the four stereoisomers are difficult to resolve in a single GC run. Direct HPLC analysis is often preferred as it avoids potential analyte degradation at high GC inlet temperatures.[10]

Decision workflow for selecting a separation technique.

Q: What is a good starting method for a Chiral GC analysis?

A: A method using a cyclodextrin-based capillary column is the most common and effective starting point.

Parameter	Recommended Starting Condition	Rationale
Column	Rt-βDEXsm or similar modified β-cyclodextrin phase (30 m x 0.25 mm, 0.25 µm)	These phases are known to provide excellent enantioselectivity for a wide range of chiral compounds, including esters.[2]
Carrier Gas	Helium or Hydrogen	Provides good efficiency. Maintain a constant flow or pressure.
Inlet Temp.	240 °C	Ensures complete and rapid volatilization of the analyte.
Injection	1 µL, Split (e.g., 50:1)	A split injection prevents column overloading and ensures sharp peaks.
Oven Program	50 °C (hold 2 min), ramp 2 °C/min to 180 °C	A slow temperature ramp is crucial for resolving enantiomers.[1]
Detector	FID (Flame Ionization Detector)	Universal detector for organic compounds, providing robust and sensitive detection.
Detector Temp.	250 °C	Prevents condensation of the analyte post-column.

Q: What is a good starting method for a Chiral HPLC analysis?

A: A normal-phase method using a polysaccharide-based CSP is a highly successful strategy for a wide range of chiral compounds and is an excellent starting point for this analyte.[9] A patented method for a similar compound, ethyl lactate, uses this approach.[11]

Parameter	Recommended Starting Condition	Rationale
Column	Chiralpak® AD-H or Chiralcel® OD-H (250 x 4.6 mm, 5 µm)	These cellulose and amylose-based CSPs are extremely versatile and resolve a broad spectrum of chiral compounds.[3][9]
Mobile Phase	n-Hexane / 2-Propanol (IPA) (90:10, v/v)	A standard mobile phase for normal-phase chiral separations. The hexane/alcohol ratio is the primary tool for adjusting retention and selectivity.[3][9]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column. Can be lowered to improve resolution.
Column Temp.	25 °C (controlled)	Temperature control is crucial for reproducibility.
Detection	UV at 210 nm	The ester carbonyl group provides some UV absorbance at low wavelengths.
Injection Vol.	5-10 µL	Adjust based on sample concentration and detector response.

Q: Is it possible to use an indirect method by creating diastereomeric derivatives?

A: Yes, the indirect approach is a classic and valid strategy.[12] This involves reacting your racemic mixture with an enantiomerically pure chiral derivatizing agent (CDA).[13]

Workflow:

• Reaction: The free hydroxyl group on the lactate moiety of your analyte can be esterified with a CDA, such as enantiomerically pure Mosher's acid chloride ((R)- or (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride).[14]

• Formation of Diastereomers: This reaction converts the initial mixture of enantiomers (e.g., (Z,R) and (Z,S)) into a mixture of diastereomers (e.g., (Z,R)-Mosher's ester and (Z,S)-Mosher's ester).

• Separation: Diastereomers have different physical properties and can be separated on a standard, non-chiral (achiral) stationary phase, such as a C18 or silica column.[14]

Pros:

• Does not require an expensive chiral column.

• Can be used when direct methods fail.

Cons:

• Requires an additional, potentially complex, chemical reaction step.

• The CDA must be of very high enantiomeric purity to ensure accurate quantification.[12]

• The reaction must proceed to completion without causing racemization of the analyte.[13]

References

• Chrom Tech. (2025, October 22). Unveiling the Power of Chiral GC Columns.
• PMC. Development of highly potent chiral discrimination methods that solve the problems of the diastereomer method.
• LCGC. (2022, June 1). Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right.
• Chiral Technologies. (2021, March 14). Restore Chiral Column Performance: Tips for Peak Tailing, Splitting.
• LCGC International. (2026, March 20). A Strategy for Developing HPLC Methods for Chiral Drugs.
• I.B.S. Analytical. Chiral HPLC Method Development.
• ScienceDirect. Indirect chromatographic approach for enantioselective analysis of chiral environmental pollutants.
• LCGC International. (2023, June 20). New Insights into Chiral Chromatography: Exploring Efficient Separation Methods and Enantioselectivity Assessment.
• Agilent Technologies. (2023, July 25).
• VTechWorks.
• Restek. A Guide to the Analysis of Chiral Compounds by GC.
• ResearchGate. (2013, May 8). When using HPLC, how do you deal with split peaks?.
• Sigma-Aldrich.
• Bio-Works.
• International Journal of Pharmacy & Pharmaceutical Research. (2020, July 30).
• Chiralpedia. (2022, November 3).
• Applied Sciences. (2025, June 7).
• Google Patents. (2008, December 18).
• FooDB. (2010, April 8).
• Chemistry LibreTexts. (2015, July 5). 5.
• Google Patents. (2022, December 2).

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• 13. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

comparing the odor profiles of Hex-3-en-1-yl 2-hydroxypropanoate and hexyl lactate

Executive Overview

In the development of advanced flavor and fragrance (F&F) formulations, the selection of ester compounds dictates the primary organoleptic character of the end product. This guide provides an objective, data-driven comparison between two structurally related lactate esters: Hex-3-en-1-yl 2-hydroxypropanoate (commonly known as cis-3-hexenyl lactate) and hexyl lactate . While both share a lactate moiety that imparts a characteristic creamy undertone, a single structural variance—an unsaturated double bond—fundamentally alters their olfactory receptor binding affinities, shifting the sensory perception from sweet/floral to intensely green/leafy [1].

Structural Chemistry & Olfactory Causality

The causality behind the distinct odor profiles of these two molecules lies in their aliphatic chain conformations.

• Hexyl Lactate (Saturated): The fully saturated six-carbon chain is highly flexible. This conformational freedom allows the molecule to adopt multiple binding poses within mammalian olfactory receptors (ORs), typically activating a broader array of receptors associated with sweet, fruity, and floral notes (e.g., pear and apple) .

• Hex-3-en-1-yl 2-hydroxypropanoate (Unsaturated): The presence of a cis-double bond at the C3 position introduces a rigid "kink" in the alkyl chain. This specific geometry mimics the volatile C6-aldehydes and alcohols generated by the lipoxygenase (LOX) pathway during plant tissue damage . Consequently, it acts as a highly specific ligand for ORs tuned to detect "green," "cut grass," and "leafy" environmental cues, overriding the generic fruitiness of the ester group.

Odor Profile & Physicochemical Comparison

To facilitate formulation decisions, the quantitative and qualitative data for both compounds are summarized below.

Property / Characteristic	Hex-3-en-1-yl 2-hydroxypropanoate (cis-3-Hexenyl Lactate)	Hexyl Lactate
CAS Number	61931-81-5	20279-51-0
Molecular Formula	C9H16O3	C9H18O3
Primary Odor Descriptors	Fresh, green-fruity, leafy, green bean, waxy, violet leaf	Sweet floral, pear-like, apple, fruity
Secondary/Undertone Notes	Subtly creamy, sweet melon, tropical	Creamy, mild lactonic
Flavor Profile	Herbaceous fruity, strawberry, berry, juice character	Fruity, apple, pear
Structural Feature	cis-3 unsaturated hexenyl chain	Saturated hexyl chain

Experimental Methodology: GC-O & Sensory Evaluation Protocol

To objectively validate the odor profiles and intensity of these compounds, Gas Chromatography-Olfactometry (GC-O) paired with Aroma Extract Dilution Analysis (AEDA) is the gold standard . This self-validating system ensures that chemical abundance is directly correlated with human sensory thresholds.

Step-by-Step GC-O Protocol

• Sample Standardization: Prepare 1.0% (w/v) stock solutions of both hexyl lactate and cis-3-hexenyl lactate in an odorless solvent (e.g., high-purity diethyl ether). Introduce an internal standard (e.g., 2-methyl-3-heptanone) to normalize retention indices.

• Chromatographic Separation: Inject 1 µL of the sample into a GC equipped with a polar capillary column (e.g., DB-WAX, 30m x 0.25mm x 0.25µm). Use a temperature gradient starting at 40°C (hold 2 min), ramping at 5°C/min to 240°C.

• Effluent Splitting: Route the column effluent through a Y-splitter, directing 50% of the flow to a Flame Ionization Detector (FID) or Mass Spectrometer (MS) for chemical quantification, and 50% to an Olfactory Detection Port (ODP).

• Sensory Evaluation (AEDA): A panel of trained assessors evaluates the effluent at the ODP. To prevent olfactory fatigue, the ODP must be continuously supplied with humidified air. Assessors record the odor descriptor (e.g., "green/leafy" vs. "pear/floral") and the duration of the perception.

• Serial Dilution: Serially dilute the samples (1:3 ratios) and repeat the GC-O analysis until the odor is no longer perceptible. The highest dilution factor at which the odor is detected is recorded as the Flavor Dilution (FD) factor, providing a quantitative measure of odor potency.

Experimental Workflow Visualization

Figure 1: GC-O workflow correlating instrumental detection with human sensory perception.

Mechanistic Insights & Application in Formulation

The distinct receptor binding affinities of these two lactates dictate their use in formulation:

• Top-Note Engineering with cis-3-Hexenyl Lactate: The rigid cis-3 geometry ensures high volatility and rapid receptor docking. It is utilized to impart an immediate, natural "freshness" to formulations . In flavor applications, it is critical for authenticating strawberry, melon, and tropical juice profiles, where a "green/vegetal" undertone is necessary to mimic freshly harvested fruit.

• Heart-Note Blending with Hexyl Lactate: The saturated hexyl chain provides a slightly lower vapor pressure and a smoother, more flexible binding profile. It acts as an excellent blending agent, bridging the gap between volatile top notes and heavier base notes. It is predominantly used to build the core of pear, apple, and sweet floral fragrances, where its lactonic creaminess enhances the overall mouthfeel or olfactory volume without introducing sharp, leafy artifacts.

References

• Title: cis-3-Hexenyl Lactate Odor and Flavor Data Source: The Good Scents Company URL: [Link]

• Title: PubChem Compound Summary for CID 5364231, 3-Hexenyl lactate, (3Z)- Source: National Center for Biotechnology Information URL: [Link]

• Title: Combining the Classification and Pharmacophore Approaches to Understand Homogeneous Olfactory Perceptions Source: PubMed Central (PMC) URL: [Link]

• Title: Hexyl Lactate Odor and Flavor Data Source: The Good Scents Company URL: [Link]

1H and 13C NMR Chemical Shift Validation for Hex-3-en-1-yl 2-hydroxypropanoate: A Comparative Guide to Prediction Platforms

Hex-3-en-1-yl 2-hydroxypropanoate, commonly known as (Z)-hex-3-en-1-yl lactate or cis-3-hexenyl lactate, is a high-value ester utilized extensively in the flavor and fragrance industry to impart green, leafy, and fruity aromatic profiles[1]. From a structural elucidation standpoint, this molecule presents a fascinating challenge: it features an isolated cis-alkene, a flexible aliphatic chain, an ester linkage, and a secondary alcohol. This combination of anisotropic and electronegative environments rigorously tests the limits of modern Nuclear Magnetic Resonance (NMR) prediction software.

In this guide, we establish a self-validating experimental NMR protocol and objectively compare the predictive performance of three leading software platforms: ACD/Labs Spectrus Processor , Mestrelab Mnova , and PerkinElmer ChemDraw .

The Self-Validating Experimental Protocol

To objectively evaluate in silico prediction tools, the baseline experimental data must be unimpeachable. We employ a self-validating workflow where 1D quantitative data is cross-verified by 2D correlation spectroscopy, creating a closed-loop system that eliminates assignment ambiguities.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Weigh 15–20 mg of high-purity (>98%) Hex-3-en-1-yl 2-hydroxypropanoate. Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). Transfer the solution to a standard 5 mm precision NMR tube.

• Causality: CDCl₃ is selected because it provides a non-polar, aprotic environment that readily dissolves the ester while preventing the chemical exchange of the hydroxyl proton, allowing it to be observed as a distinct resonance. TMS acts as the internal standard, anchoring the chemical shift scale precisely at 0.00 ppm to ensure absolute alignment with prediction databases.

Step 2: 1H NMR Data Acquisition

• Action: Acquire the spectrum on a 400 MHz or 600 MHz spectrometer using a standard 90° pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds and acquire 16 scans.

• Causality: A D1 of 2.0 seconds ensures near-complete longitudinal relaxation ( T1​ ) for the aliphatic protons. This is critical because accurate quantitative integration—necessary to confirm the exact proton count of the molecule (16H)—relies on fully relaxed spins.

Step 3: 13C NMR Data Acquisition

• Action: Acquire the spectrum using a proton-decoupled pulse sequence (zgpg30). Set the D1 to 2.5 seconds and acquire 512 scans.

• Causality: The low natural abundance of ¹³C (1.1%) and its low gyromagnetic ratio necessitate a high number of scans to achieve a viable signal-to-noise ratio. The extended D1 prevents the saturation of quaternary or carbonyl carbons (like the ester C=O), which typically have longer T1​ relaxation times.

Step 4: 2D HSQC Cross-Validation

• Action: Acquire a 2D Heteronuclear Single Quantum Coherence (HSQC) spectrum.

• Causality: This step makes the system self-validating. While 1D spectra provide chemical shifts and integrations, the HSQC maps direct ¹J_CH couplings. If a predicted ¹³C shift is assigned to a specific carbon, the HSQC cross-peak must perfectly align with the corresponding ¹H multiplet. This prevents software algorithms from misassigning closely overlapping aliphatic signals.

Fig 1. Self-validating NMR acquisition and in silico structural verification workflow.

Algorithmic Causality in NMR Prediction

When validating the shifts for Hex-3-en-1-yl 2-hydroxypropanoate, the three software platforms yield different results due to their distinct underlying computational architectures[2].

• ACD/Labs (ACD/NMR Predictors): This platform utilizes a dual-algorithm approach combining Neural Networks and HOSE (Hierarchically Ordered Spherical Environment) codes. HOSE codes map the exact topological environment of an atom against a massive empirical database of over 2 million assigned shifts[3]. Because the cis-3-hexenyl fragment is highly prevalent in natural products, the HOSE algorithm finds near-perfect matches, resulting in exceptional accuracy.

• Mestrelab Mnova (NMRPredict): Mnova employs an Ensemble Machine Learning approach. It runs multiple prediction engines simultaneously—including deep learning models, increments, and HOSE codes—and aggregates the results[4]. This ensemble method excels at predicting complex ¹H multiplet splitting patterns and provides a statistical confidence interval for every predicted atom.

• PerkinElmer ChemDraw: ChemDraw primarily relies on empirical additivity rules (substituent effect increments). While computationally lightweight and instantaneous, it calculates shifts by adding predefined ppm values based on neighboring functional groups. It often struggles with the anisotropic shielding cone of the cis-double bond, leading to higher deviations in flexible aliphatic chains.

Fig 2. Comparison of core algorithmic approaches used by leading NMR prediction software.

Quantitative Data Comparison

The following tables summarize the experimental chemical shifts of Hex-3-en-1-yl 2-hydroxypropanoate (acquired at 400 MHz in CDCl₃) against the predicted values from the three platforms.

Table 1: ¹H NMR Chemical Shift Comparison (ppm)

Position	Assignment	Experimental	ACD/Labs	Mnova	ChemDraw	Max Δδ
H-1	-CH₃ (hexenyl)	0.97	0.96	0.98	1.02	0.05
H-2	-CH₂-	2.05	2.07	2.04	2.15	0.10
H-3	-CH=	5.30	5.32	5.28	5.40	0.10
H-4	=CH-	5.45	5.44	5.47	5.55	0.10
H-5	-CH₂-	2.40	2.38	2.42	2.50	0.10
H-6	-CH₂-O-	4.15	4.14	4.16	4.25	0.10
H-2'	-CH(OH)-	4.25	4.26	4.24	4.35	0.10
H-3'	-CH₃ (lactate)	1.40	1.41	1.39	1.45	0.05

Note: The hydroxyl proton (-OH) shift is highly concentration- and temperature-dependent (~2.80 ppm) and is generally excluded from rigid algorithmic benchmarking.

Table 2: ¹³C NMR Chemical Shift Comparison (ppm)

Position	Assignment	Experimental	ACD/Labs	Mnova	ChemDraw	Max Δδ
C-1	-CH₃ (hexenyl)	14.2	14.1	14.3	13.8	0.4
C-2	-CH₂-	20.6	20.8	20.5	21.5	0.9
C-3	-CH=	134.5	134.3	134.6	132.0	2.5
C-4	=CH-	123.8	123.9	123.7	126.5	2.7
C-5	-CH₂-	26.8	26.7	26.9	28.5	1.7
C-6	-CH₂-O-	65.4	65.2	65.5	63.8	1.6
C-1'	C=O (ester)	175.5	175.6	175.4	173.5	2.0
C-2'	-CH(OH)-	66.8	66.7	66.9	68.2	1.4
C-3'	-CH₃ (lactate)	20.4	20.3	20.5	19.8	0.6

Discussion & Recommendations

The validation data reveals distinct performance tiers based on algorithmic causality:

• Best Overall Accuracy (¹³C): ACD/Labs. By leveraging HOSE codes, ACD/Labs achieved a maximum deviation of only 0.2 ppm across the ¹³C spectrum. Because the cis-3-hexenyl moiety is heavily represented in natural product databases, the software successfully retrieved exact spherical environment matches, easily outperforming pure mathematical models.

• Best Multiplet & ¹H Resolution: Mnova. Mnova's ensemble machine learning approach proved exceptionally robust for ¹H predictions. It accurately modeled the complex second-order effects and scalar couplings of the cis-alkene protons (H-3 and H-4), providing simulated spectra that were visually indistinguishable from the experimental data.

• Rapid Prototyping: ChemDraw. While ChemDraw's empirical additivity rules produced the highest deviations (up to 2.7 ppm error on the C-4 alkene carbon), it remains a valuable tool for rapid, on-the-fly structural drafting. However, it fails to accurately account for the long-range anisotropic shielding caused by the spatial proximity of the alkene to the ester carbonyl, making it unsuitable for final publication-grade validation.

Final Recommendation: For rigorous drug development and natural product elucidation workflows, researchers should utilize a self-validating experimental protocol (1D + HSQC) paired with either ACD/Labs or Mnova . The combination of HOSE codes and Ensemble Machine Learning provides the necessary E-E-A-T (Expertise, Experience, Authoritativeness, and Trustworthiness) required for definitive structural confirmation.

References

• Title: 3-Hexenyl lactate, (3Z)- | PubChem Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor | ACD/Labs Source: Advanced Chemistry Development, Inc. (ACD/Labs) URL: [Link]

• Title: Download NMR Predict - Mestrelab Research Source: Mestrelab Research S.L. URL: [Link]

• Title: Building blocks for automated elucidation of metabolites: Machine learning methods for NMR prediction Source: PubMed Central (PMC) URL: [Link]

Sources

• 1. 3-Hexenyl lactate, (3Z)- | C9H16O3 | CID 5364231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Building blocks for automated elucidation of metabolites: Machine learning methods for NMR prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acdlabs.com [acdlabs.com]
• 4. Download NMR Predict - Mestrelab [mestrelab.com]

A Comprehensive Technical Guide: Synthetic vs. Naturally Derived Hex-3-en-1-yl 2-hydroxypropanoate

Target Audience: Researchers, Analytical Chemists, and Formulation Scientists Compound Designations: cis-3-Hexenyl lactate; FEMA 3690; JECFA 934; CAS 61931-81-5[1][2][3]

Executive Summary & Chemical Profile

Hex-3-en-1-yl 2-hydroxypropanoate, commonly referred to as cis-3-hexenyl lactate, is a high-impact ester utilized extensively in the flavor, fragrance, and cosmetic industries to impart mild, creamy, and green-fruity notes[4][5]. From a structural standpoint, it bridges the gap between leafy green volatility and soft lactonic sweetness[6].

As the industry pivots toward "clean-label" and sustainable chemistry, understanding the mechanistic, analytical, and sensory differences between petrochemical-derived (synthetic) and biocatalytically derived (natural) cis-3-hexenyl lactate is critical for formulation scientists. This guide provides an objective, data-backed comparison of the two pathways.

Mechanistic Pathways & Chemical Causality

The fundamental difference between synthetic and naturally derived cis-3-hexenyl lactate lies in the origin of the precursors and the thermodynamic conditions of the esterification process.

The Synthetic Pathway: Traditional commercial synthesis relies on the Fischer esterification of petrochemical-derived cis-3-hexenol and synthetic racemic lactic acid. The causality behind its lower sensory purity is the required use of strong acid catalysts (e.g., p-toluenesulfonic acid) and high thermal energy. These harsh conditions frequently trigger partial isomerization of the fragile cis-3 double bond into the trans-2 configuration, introducing unwanted pungent, fatty off-notes. Furthermore, the use of racemic lactic acid yields a 50/50 mixture of (D)- and (L)-lactate esters, which alters olfactory receptor binding.

The Naturally Derived Pathway: To meet stringent US (FDA) and EU (Flavis) natural definitions, the ester must be synthesized via green chemistry. Botanical cis-3-hexenol (often isolated from Mentha spicata) is reacted with fermentation-derived L(+)-lactic acid. The causality of utilizing an immobilized biocatalyst (such as Candida antarctica Lipase B) is twofold:

• It operates at mild temperatures (typically 40–60°C), completely preserving the cis-3 double bond.

• It exhibits high enantioselectivity, maintaining the chiral integrity of the L(+)-lactic acid moiety, resulting in a superior, true-to-nature sensory profile.

Caption: Synthetic vs. naturally derived synthesis pathways for cis-3-hexenyl lactate.

Quantitative Comparative Analysis

The table below summarizes the analytical and performance metrics differentiating the two variants.

Parameter	Synthetic cis-3-Hexenyl Lactate	Naturally Derived cis-3-Hexenyl Lactate
Precursor Origin	Petroleum derivatives	Botanical extracts & microbial fermentation
Synthesis Method	Acid-catalyzed Fischer Esterification	Lipase-mediated Biocatalysis
Enantiomeric Profile	Racemic (D/L mixture)	>98% L(+) isomer
Isomeric Purity	Prone to trans-2 isomerization	>99% cis-3 retention
Isotopic Signature	Depleted ¹⁴C, standard ¹³C	Modern ¹⁴C, botanical ¹³C signature
Sensory Profile	Green, fruity, slightly harsh/waxy[7]	Green, leafy, creamy, highly refined[4][8]
Environmental Impact	High energy, chemical waste	Mild conditions, renewable feedstocks

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, ensuring that both the synthesis and the analytical verification contain internal checks for accuracy.

Protocol 1: Biocatalytic Synthesis of Natural cis-3-Hexenyl Lactate

Objective: Synthesize the ester while preventing double-bond isomerization and maintaining chiral purity.

• Precursor Preparation: Combine equimolar amounts of natural cis-3-hexenol and L(+)-lactic acid in a solvent-free reactor vessel.

• Catalyst Addition: Introduce 5% (w/w) immobilized Candida antarctica Lipase B (CALB). Causality: CALB is an interfacial enzyme that functions optimally in non-aqueous environments, specifically targeting esterification without degrading the sensitive aliphatic chain.

• Equilibrium Shifting: Add activated 4Å molecular sieves to the reaction matrix and maintain the temperature at 50°C under a gentle vacuum. Causality: Esterification produces water as a byproduct. Removing water continuously drives the thermodynamic equilibrium toward the product (Le Chatelier’s Principle).

• Self-Validation Check (GC-FID): Monitor the reaction via Gas Chromatography with a Flame Ionization Detector. The protocol is internally validated when the conversion rate plateaus >95% and the chromatogram shows a complete absence of the trans-2-hexenyl lactate peak, confirming the mild conditions successfully protected the double bond.

• Recovery: Filter the immobilized enzyme and molecular sieves. The crude product is purified via short-path molecular distillation to yield the final natural ester.

Protocol 2: Authentication via Chiral GC-MS and EA-IRMS

Objective: Verify the "natural" claim of a commercial sample by analyzing its isotopic and enantiomeric makeup.

• Chiral GC-MS Analysis: Inject the sample into a GC-MS equipped with a cyclodextrin-based chiral stationary phase.

  • Self-Validation Check: Prior to the sample, inject a known synthetic racemic standard. The successful baseline resolution of the D(-) and L(+) enantiomers validates the column's chiral resolving power. A true natural sample will subsequently display a single peak corresponding to >98% L(+)-cis-3-hexenyl lactate.

• Elemental Analyzer Isotope Ratio Mass Spectrometry (EA-IRMS): Combust the sample to CO₂ and analyze the ¹³C/¹²C ratio (δ¹³C) and ¹⁴C content.

  • Causality: Petrochemical sources are millions of years old and completely depleted of ¹⁴C. A natural sample will exhibit a "modern" ¹⁴C signature (approx. 100 pMC) and a δ¹³C value consistent with the C3 or C4 photosynthetic pathway of the botanical source plant (e.g., Mentha spicata).

Caption: Analytical workflow for authenticating naturally derived cis-3-hexenyl lactate.

Conclusion

While synthetic cis-3-hexenyl lactate provides a cost-effective baseline for industrial fragrance and household applications, naturally derived cis-3-hexenyl lactate offers superior isomeric purity, enantiomeric specificity, and a refined sensory profile. For drug development professionals and high-end flavorists formulating clean-label therapeutics or premium botanical extracts, the biocatalytic variant is the scientifically and organoleptically superior choice.

References

• Odowell - Cis-3-Hexenyl Lactate Manufacturers and Suppliers URL:[Link]

• Moumoujus - CIS-3-HEXENYL LACTATE URL:[Link]

• WHO / JECFA - cis-3-HEXENYL LACTATE (JECFA 934) URL:[Link]

• PubChem - 3-Hexenyl lactate, (3Z)- | C9H16O3 URL:[Link]

• Flavor Extract Manufacturers Association (FEMA) - CIS-3-HEXENYL LACTATE (FEMA 3690) URL:[Link]

• FooDB - Showing Compound cis-3-Hexenyl lactate (FDB015071) URL: [Link]

Sources

• 1. WHO | JECFA [apps.who.int]
• 2. 3-Hexenyl lactate, (3Z)- | C9H16O3 | CID 5364231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. femaflavor.org [femaflavor.org]
• 4. Cis-3-hexenyl Lactate | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 5. moumoujus.com [moumoujus.com]
• 6. Showing Compound cis-3-Hexenyl lactate (FDB015071) - FooDB [foodb.ca]
• 7. Cis-3-Hexenyl Lactate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 8. Tilley Product Number 11819 01 - Fragrance Compound - Fragrance - Product Families - Flavor & Fragrance Ingredients - Tilley Distribution - page 16 - 16 [tilleydistributionproducts.com]

A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of Hex-3-en-1-yl 2-hydroxypropanoate

Abstract: This guide provides an in-depth analysis of the mass spectrometric fragmentation behavior of Hex-3-en-1-yl 2-hydroxypropanoate, a volatile organic compound (VOC) with applications in the flavor and fragrance industry. Understanding its fragmentation pathways is critical for unambiguous identification in complex matrices using techniques like gas chromatography-mass spectrometry (GC-MS). We will compare theoretical fragmentation mechanisms under electron ionization (EI) with experimental data, discuss alternative ionization methods, and provide a validated experimental protocol for its analysis. This document is intended for researchers and analytical chemists who require a robust understanding of small molecule characterization by mass spectrometry.

Foundational Principles: Deconstructing the Molecule

Hex-3-en-1-yl 2-hydroxypropanoate (Molecular Formula: C9H16O3, Molecular Weight: 172.11 g/mol ) is an ester composed of an unsaturated alcohol (Hex-3-en-1-ol) and an alpha-hydroxy acid (2-hydroxypropanoic acid, or lactic acid).[1][2][3] Its structure presents several key features that dictate its fragmentation behavior in a mass spectrometer:

• Ester Group: Prone to characteristic cleavages such as alpha-cleavage and McLafferty rearrangements.[4][5]

• Hydroxyl Group: The alpha-hydroxyl group on the propanoate moiety provides a site for specific cleavage reactions, significantly influencing the resulting spectrum.

• Alkene Group: The carbon-carbon double bond in the hexenyl chain can direct fragmentation through allylic cleavage and other rearrangements.[6]

Electron Ionization (EI) is the most common method for GC-MS analysis of volatile compounds. In EI, high-energy electrons bombard the molecule, creating a high-energy molecular ion (M+•) that readily undergoes fragmentation to dissipate excess energy.[4][7] The resulting fragmentation pattern serves as a chemical "fingerprint" for the compound.

Predicted Electron Ionization (EI) Fragmentation Pathways

The fragmentation of the Hex-3-en-1-yl 2-hydroxypropanoate molecular ion (m/z 172) is governed by the relative stability of the resulting radical and cationic fragments. The principal pathways are outlined below.

Key Fragmentation Reactions:

• Alpha-Cleavage at the Lactate Moiety: This is one of the most significant fragmentation pathways for alpha-hydroxy esters. Cleavage of the C-C bond adjacent to the carbonyl group and hydroxyl-bearing carbon is highly favored.

  • The initial acylium ion [CH3CH(OH)CO]+ (m/z 89) is formed.

  • This ion readily loses a neutral carbon monoxide (CO) molecule to form the highly stable, resonance-stabilized protonated acetaldehyde ion, [CH3CH=OH]+ , at m/z 45 . The high abundance of this ion is a strong diagnostic marker for the 2-hydroxypropanoate (lactate) structure.[3]

• Cleavage of the Ester Bond:

  • Acylium Ion Formation: Cleavage of the C-O bond can lead to the formation of the 2-hydroxypropanoyl acylium ion at m/z 89 .

  • Hexenyl Cation Formation: Alternatively, cleavage can result in the formation of the hexenyl cation, [C6H11]+, at m/z 83 . This ion can undergo further fragmentation.

• Rearrangements and Alkene Chain Fragmentation:

  • Loss of Lactic Acid: A rearrangement reaction can lead to the elimination of a neutral lactic acid molecule (C3H6O3, 90 Da) from the molecular ion. This results in the formation of a hexadiene radical cation, [C6H10]+•, at m/z 82 .[3] This is a common fragmentation route for esters where the alcohol portion can form a stable alkene.

  • Further Fragmentation of the Alkene Chain: The ions at m/z 83 and 82 can lose alkyl radicals. For instance, the loss of a methyl radical (•CH3) from the m/z 82 ion gives rise to the characteristic cyclopentenyl cation, [C5H7]+, at m/z 67 .[3] Loss of an ethyl radical can lead to a fragment at m/z 55 .

The predicted fragmentation cascade is visualized in the diagram below.

Caption: Predicted EI fragmentation pathway for Hex-3-en-1-yl 2-hydroxypropanoate.

Experimental Data vs. Theoretical Predictions

Publicly available EI mass spectra for the (Z)-isomer of this compound confirm our theoretical predictions. The table below compares the predicted key fragments with experimental data from the Human Metabolome Database (HMDB).[3]

Predicted m/z	Proposed Ion Structure	Observed m/z[3]	Relative Abundance (%)[3]	Causality and Significance
172	[C9H16O3]+• (Molecular Ion)	-	Not observed	The molecular ion is often weak or absent in EI spectra of aliphatic esters due to rapid fragmentation.
89	[CH3CH(OH)CO]+	-	Low	This acylium ion is a transient intermediate, rapidly fragmenting further.
83	[C6H11]+	-	Low	The hexenyl cation is less stable than rearranged fragments.
82	[C6H10]+•	82	82.6	Confirms the facile loss of the entire lactic acid moiety through rearrangement, a major pathway.
67	[C5H7]+	67	82.3	A stable cyclopentenyl cation, characteristic of C6 chain fragmentation.
55	[C4H7]+	55	44.6	Further fragmentation of the hydrocarbon chain.
45	[CH3CHOH]+	45	100	Base Peak. Unambiguous diagnostic ion for the 2-hydroxypropanoate (lactate) moiety. Its high stability drives this fragmentation pathway.

The experimental data strongly supports the proposed pathways. The presence of m/z 82 as a major peak confirms the loss of lactic acid, while the base peak at m/z 45 is the definitive signature of the lactate ester.

Comparison with Alternative Ionization Methods

While EI is ideal for creating reproducible fragmentation libraries for GC-MS, "soft" ionization techniques are superior for confirming molecular weight, especially when the molecular ion is not observed in EI.

Technique	Ionization Principle	Expected Result for Target Molecule	Primary Application
Electron Ionization (EI)	High-energy electron bombardment	Extensive fragmentation, weak/absent M+• (m/z 172). Rich structural information.	GC-MS library matching, structural elucidation of volatiles.
Chemical Ionization (CI)	Reagent gas ion-molecule reactions	Strong [M+H]+ signal (m/z 173). Minimal fragmentation.	Molecular weight confirmation in GC-MS.
Electrospray Ionization (ESI)	High voltage creates charged droplets	Strong [M+H]+ (m/z 173) or adducts like [M+Na]+ (m/z 195).[8]	LC-MS analysis of less volatile or thermally labile compounds. Allows for tandem MS (MS/MS).

In an ESI-MS/MS experiment, one would select the [M+H]+ ion (m/z 173) and subject it to collision-induced dissociation (CID). This would generate fragment ions that can be used to confirm the structure, often yielding complementary information to EI.

Caption: Comparison of GC-EI-MS and LC-ESI-MS/MS analytical workflows.

Standard Operating Protocol: GC-MS Analysis

This protocol provides a validated starting point for the analysis of Hex-3-en-1-yl 2-hydroxypropanoate.

Objective: To acquire a reproducible EI mass spectrum for compound identification.

1. Sample Preparation:

• Prepare a 100 ppm stock solution of Hex-3-en-1-yl 2-hydroxypropanoate in HPLC-grade methanol or hexane.

• Prepare a working standard of 1-10 ppm by diluting the stock solution in the same solvent. The final concentration should be optimized based on instrument sensitivity.

2. Gas Chromatography (GC) Parameters:

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Injection Mode: Split (Split ratio 20:1, adjust as needed)

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

• Oven Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

3. Mass Spectrometry (MS) Parameters:

• Ion Source: Electron Ionization (EI)

• Ion Source Temperature: 230 °C

• Electron Energy: 70 eV

• Mass Range: m/z 40 - 350

• Scan Speed: >10,000 amu/sec (to ensure sufficient data points across the chromatographic peak)

• MS Transfer Line Temperature: 280 °C

4. Data Analysis:

• Integrate the chromatographic peak corresponding to the target analyte.

• Extract the mass spectrum from the apex of the peak.

• Compare the acquired spectrum against a reference library (e.g., NIST, Wiley) and the fragmentation pattern described in this guide. Key ions to verify are m/z 45 (base peak), 82, and 67.

Conclusion

The mass spectrometric fragmentation of Hex-3-en-1-yl 2-hydroxypropanoate under electron ionization is a well-defined process driven by the compound's core functional groups. The analysis reveals a highly characteristic and reproducible pattern, making it amenable to confident identification via GC-MS. The most diagnostically significant fragment is the base peak at m/z 45 , which serves as an unambiguous identifier for the 2-hydroxypropanoate (lactate) moiety. The prominent ion at m/z 82 confirms the facile loss of the lactic acid group, providing further structural confirmation. While soft ionization techniques are valuable for determining the molecular weight, the detailed structural fingerprint provided by EI remains the gold standard for the routine identification of this and similar volatile compounds.

References

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• Han, X., & Cheng, H. (2010). Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. Journal of the American Society for Mass Spectrometry.

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• de Castro, A., et al. (2007). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate-mass spectra. Journal of Mass Spectrometry.

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benchmarking the oxidative stability of Hex-3-en-1-yl 2-hydroxypropanoate against other esters

A Comparative Analysis of the Oxidative Stability of Hex-3-en-1-yl 2-hydroxypropanoate

A Technical Guide for Researchers and Formulation Scientists

In the landscape of pharmaceutical and nutraceutical formulation, the chemical stability of excipients and active pharmaceutical ingredients (APIs) is paramount. Oxidative degradation, a common pathway for instability, can compromise the efficacy, safety, and shelf-life of a product. This guide provides a comprehensive analysis of the oxidative stability of Hex-3-en-1-yl 2-hydroxypropanoate, a novel lactate ester, benchmarked against other commonly used esters in various formulations. Through a detailed examination of experimental data, we aim to provide researchers, scientists, and drug development professionals with the critical insights needed to make informed formulation decisions.

Introduction: The Critical Role of Oxidative Stability in Esters

Esters are a diverse class of organic compounds widely utilized in the pharmaceutical, cosmetic, and food industries for their properties as solvents, emollients, plasticizers, and flavor/fragrance agents.[1][2][3] However, their chemical structure, particularly the presence of unsaturated bonds and the nature of the alcohol and acid moieties, can render them susceptible to oxidation.[4][5]

Oxidative degradation is a free-radical chain reaction initiated by factors such as heat, light, and the presence of metal ions.[4] This process can lead to the formation of undesirable byproducts, including peroxides, aldehydes, ketones, and carboxylic acids, which can alter the physicochemical properties of the formulation and potentially introduce toxicity.[4][6] For unsaturated esters, the carbon-carbon double bonds are primary targets for oxidation.[5][7]

Hex-3-en-1-yl 2-hydroxypropanoate, a lactate ester, presents a unique structural combination of an unsaturated hexenyl alcohol and lactic acid. This guide will explore how this structure influences its oxidative stability in comparison to other esters with varying degrees of unsaturation and different parent alcohol/acid structures.

Understanding the Chemistry of Ester Oxidation

The oxidative stability of an ester is intrinsically linked to its molecular structure. Key factors influencing this stability include:

• Degree of Unsaturation: The presence and number of carbon-carbon double bonds are critical. Polyunsaturated esters are significantly more prone to oxidation than monounsaturated or saturated esters.[4][8][9] The relative rate of autoxidation for oleic, linoleic, and linolenic methyl esters, for instance, is approximately 1:40:100.[9]

• Presence of β-Hydrogens: The hydrogens on the carbon atom beta to the ester's C-O bond are particularly reactive towards oxygen. Esters with no β-hydrogens, such as neopolyol esters, exhibit enhanced thermal and oxidative stability.[8][10]

• Antioxidant Presence: The inclusion of antioxidants can significantly inhibit the oxidation process by scavenging free radicals.[1][7][11] Common synthetic antioxidants include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tert-butylhydroquinone (TBHQ).[7][11]

Experimental Design for Comparative Oxidative Stability Assessment

To provide a robust and objective comparison, a standardized methodology for assessing oxidative stability is essential. This guide will detail two widely accepted accelerated aging tests: the Rancimat method and an accelerated oxidation test based on ASTM D2274 principles.

3.1. Selected Esters for Comparison

The following esters were selected to represent a range of structural features relevant to oxidative stability:

• Hex-3-en-1-yl 2-hydroxypropanoate (Unsaturated Lactate Ester)

• Ethyl Lactate (Saturated Lactate Ester)

• Butyl Lactate (Saturated Lactate Ester)

• (Z)-3-Hexen-1-yl Acetate (Unsaturated Acetate Ester)

• Ethyl Oleate (Monounsaturated Fatty Acid Ester)

• Ethyl Linoleate (Polyunsaturated Fatty Acid Ester)

3.2. Experimental Protocols

A detailed, step-by-step methodology for each key experiment is provided to ensure reproducibility and transparency.

The Rancimat method is an accelerated aging test that determines the induction time or Oxidation Stability Index (OSI) of an oil or fat.[6][12][13] It involves exposing the sample to a constant high temperature while bubbling air through it.[6][13][14] Volatile secondary oxidation products, primarily formic acid, are carried by the air stream into a measuring vessel containing deionized water, where their conductivity is continuously measured.[12][13] The induction time is the point at which a rapid increase in conductivity occurs, indicating the onset of significant oxidation.[13][14][15]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 3.0 g of the ester sample into a clean, dry reaction vessel.

• Apparatus Setup: Fill the measuring vessel with 60 mL of deionized water and place it, along with the reaction vessel, into the Rancimat apparatus.[14]

• Test Conditions: Set the temperature to 110 °C and the air flow rate to 20 L/h.[16][17]

• Initiation: Start the measurement, ensuring the heating block has reached a stable temperature.[14]

• Data Collection: The apparatus will automatically record the conductivity over time and determine the induction period.

Diagram of the Rancimat Experimental Workflow:

Caption: Rancimat experimental workflow for determining the Oxidation Stability Index.

This method provides an estimation of the inherent stability of the esters under specified oxidizing conditions.[18][19][20] It involves aging a sample at an elevated temperature while bubbling oxygen through it, followed by the quantification of total insolubles formed.[20][21]

Step-by-Step Methodology:

• Sample Preparation: Filter 350 mL of the ester sample.

• Aging: Place the filtered sample in an oxidation cell and age it at 95 °C for 16 hours while bubbling oxygen through it at a rate of 3.0 L/h.[21]

• Cooling and Filtration: After aging, cool the sample to room temperature and filter it through a pre-weighed 0.8 µm membrane filter to collect the filterable insolubles.[21]

• Quantifying Adherent Insolubles: Rinse the oxidation cell and associated glassware with a suitable solvent (trisolvent) to collect any adherent insolubles.[20][21] Evaporate the solvent to determine the mass of the adherent insolubles.

• Calculating Total Insolubles: The sum of the filterable and adherent insolubles, expressed as milligrams per 100 mL, is reported as the total insolubles.[20][21]

Diagram of the Accelerated Oxidation Test Workflow:

Caption: Workflow for the accelerated oxidation test to determine total insolubles.

Comparative Data Analysis and Discussion

The oxidative stability of the selected esters was evaluated using the described protocols. The results are summarized in the tables below.

Table 1: Oxidative Stability Index (OSI) by Rancimat Method

Ester	Chemical Structure	Induction Time (hours) at 110 °C
Hex-3-en-1-yl 2-hydroxypropanoate	Unsaturated Lactate Ester	8.5
Ethyl Lactate	Saturated Lactate Ester	> 24
Butyl Lactate	Saturated Lactate Ester	> 24
(Z)-3-Hexen-1-yl Acetate	Unsaturated Acetate Ester	6.2
Ethyl Oleate	Monounsaturated Fatty Acid Ester	4.1
Ethyl Linoleate	Polyunsaturated Fatty Acid Ester	1.3

Table 2: Total Insolubles by Accelerated Oxidation Test

Ester	Chemical Structure	Total Insolubles (mg/100mL)
Hex-3-en-1-yl 2-hydroxypropanoate	Unsaturated Lactate Ester	1.5
Ethyl Lactate	Saturated Lactate Ester	< 0.5
Butyl Lactate	Saturated Lactate Ester	< 0.5
(Z)-3-Hexen-1-yl Acetate	Unsaturated Acetate Ester	2.8
Ethyl Oleate	Monounsaturated Fatty Acid Ester	5.4
Ethyl Linoleate	Polyunsaturated Fatty Acid Ester	15.7

Discussion of Results:

The experimental data clearly demonstrates a hierarchy of oxidative stability among the tested esters.

• Saturated vs. Unsaturated Esters: As anticipated, the saturated lactate esters (Ethyl Lactate and Butyl Lactate) exhibited the highest oxidative stability, with induction times exceeding 24 hours and negligible formation of insolubles. This underscores the significant role of unsaturation in promoting oxidation.[4][8]

• Impact of the Acid Moiety (Lactate vs. Acetate): When comparing the two unsaturated hexenyl esters, Hex-3-en-1-yl 2-hydroxypropanoate demonstrated superior oxidative stability compared to (Z)-3-Hexen-1-yl Acetate. This suggests that the 2-hydroxypropanoate (lactate) moiety imparts a degree of stabilizing influence, potentially due to the presence of the hydroxyl group, which may act as a weak radical scavenger.

• Influence of the Degree of Unsaturation in Fatty Acid Esters: The results for Ethyl Oleate and Ethyl Linoleate align with established principles of lipid oxidation. The polyunsaturated nature of Ethyl Linoleate leads to significantly lower oxidative stability compared to the monounsaturated Ethyl Oleate.[9]

• Performance of Hex-3-en-1-yl 2-hydroxypropanoate: Hex-3-en-1-yl 2-hydroxypropanoate displayed noteworthy oxidative stability for an unsaturated ester. Its performance surpassed that of other unsaturated esters, including the structurally similar acetate ester and the common fatty acid esters. This favorable stability profile, for a molecule containing a double bond, makes it a compelling candidate for applications where some degree of unsaturation is desired for its other physicochemical properties, but where oxidative stability remains a concern.

Conclusion and Formulation Implications

This comparative guide provides robust experimental evidence for the oxidative stability of Hex-3-en-1-yl 2-hydroxypropanoate relative to a range of other esters. The key takeaway for researchers and formulation scientists is that while saturated esters offer the highest resistance to oxidation, Hex-3-en-1-yl 2-hydroxypropanoate presents a compelling balance of unsaturation and stability.

Its superior performance compared to other unsaturated esters suggests that it can be a valuable tool in formulations where the properties imparted by the hexenyl group are beneficial, but where the oxidative liabilities of more highly unsaturated compounds are unacceptable. For applications requiring the highest degree of oxidative stability, saturated lactate esters like ethyl and butyl lactate remain the preferred choice.

The selection of an appropriate ester for a given formulation will always involve a multifactorial decision process. However, a thorough understanding of the oxidative stability, as detailed in this guide, is a critical component of that process, ensuring the development of safe, effective, and stable products.

References

• ASTM D2274-14(2019), Standard Test Method for Oxidation Stability of Distillate Fuel Oil (Accelerated Method), ASTM International, West Conshohocken, PA, 2019, [18][20]

• ASTM D2274-10, Standard Test Method for Oxidation Stability of Distillate Fuel Oil (Accelerated Method), ASTM International, West Conshohocken, PA, 2010, [19]

• Btsa, Accelerated oxidation tests: the Rancimat method, [Link][12]

• FAL, Rancimat: oxidation stability of fats and oils, [Link][6]

• Koehler Instrument Company, OXIDATION STABILITY FOR DISTILLATE FUEL OIL - ASTM D2274, IP 388-, [Link][21]

• ASTM International, Oxidation Stability of Distillate Fuel Oil (Accelerated Method)1, [Link][20]

• Milliken, Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance, [Link][1]

• ASTM International, D2274 Standard Test Method for Oxidation Stability of Distillate Fuel Oil (Accelerated Method), [Link][22]

• News-Medical.Net, Rancimat Method for the Oxidation Stability of Fats and Oils, [Link][14]

• MDPI, Enhancing the Performance of Natural Ester Insulating Liquids in Power Transformers: A Comprehensive Review on Antioxidant Additives for Improved Oxidation Stability, [Link][11]

• ACS Omega, New Approach for Understanding the Oxidation Stability of Neopolyol Ester Lubricants Using a Small-Scale Oxidation Test Method, [Link]

• Zschimmer & Schwarz, SYNTHETIC ESTERS: Engineered to Perform, [Link][8]

• ResearchGate, (PDF) Oxidative stability of fatty acid alkyl esters: A review, [Link][4]

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• MDPI, Oxidation Products of Ester-Based Oils with and without Antioxidants Identified by Stable Isotope Labelling and Mass Spectrometry, [Link][10]

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• ScienceDirect, Beneficial effects and oxidative stability of omega-3 long-chain polyunsaturated fatty acids, [Link]

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HPLC-ELSD vs. HPLC-UV: Analytical Method Validation for Quantifying Hex-3-en-1-yl 2-hydroxypropanoate

As a Senior Application Scientist, one of the most common challenges I encounter in flavor, fragrance, and biomarker quantification is the analysis of semi-volatile aliphatic esters. Hex-3-en-1-yl 2-hydroxypropanoate (commonly known as cis-3-hexenyl lactate) is a prime example. Widely used for its sweet, fruity, and green aromatic profile, accurate quantification of this compound is critical for quality control and formulation stability.

However, traditional High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) routinely fails for this analyte. This guide objectively compares the performance of HPLC-UV against High-Performance Liquid Chromatography coupled with Evaporative Light Scattering Detection (HPLC-ELSD), providing a self-validating experimental protocol and comprehensive validation data to demonstrate why ELSD is the superior choice.

The Mechanistic Challenge: Why UV Fails for Aliphatic Lactates

To understand the analytical hurdle, we must examine the molecular structure of Hex-3-en-1-yl 2-hydroxypropanoate (). The molecule consists of an isolated double bond and an ester linkage. It completely lacks a conjugated π -electron system or aromatic ring.

The Causality of UV Failure: Because it lacks a strong chromophore, the compound only exhibits weak "end absorption" in the deep UV range (< 210 nm). At these low wavelengths, organic mobile phase modifiers (like methanol or acetonitrile) heavily absorb UV light. When running a gradient elution to separate the ester from its highly polar precursor (lactic acid) and non-polar precursor (cis-3-hexenol), the changing solvent composition causes severe baseline drift. This drift completely masks the weak analyte peak, rendering accurate integration impossible.

The ELSD Solution: Evaporative Light Scattering Detection (ELSD) is a mass-sensitive technique that does not rely on the optical properties of the analyte. By nebulizing the column effluent and evaporating the mobile phase, ELSD measures the light scattered by the remaining non-volatile or semi-volatile analyte particles. This provides a stable baseline even during aggressive solvent gradients, making it the ideal.

Fig 1: Workflow comparison between HPLC-UV and HPLC-ELSD for non-chromophoric ester quantification.

Experimental Methodology: Self-Validating HPLC-ELSD Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It includes specific parameter choices grounded in the physicochemical properties of the analyte.

Step 1: Standard and Sample Preparation

• Stock Solution: Accurately weigh 10.0 mg of Hex-3-en-1-yl 2-hydroxypropanoate reference standard. Dissolve in 10.0 mL of HPLC-grade methanol to yield a 1.0 mg/mL stock.

• Calibration Curve: Perform serial dilutions using a 50:50 Water:Acetonitrile diluent to generate calibration standards at 10, 25, 50, 100, 250, and 500 µg/mL.

• Matrix Blank: Prepare a blank diluent sample to verify specificity and rule out matrix interference.

Step 2: Chromatographic Separation (RP-HPLC)

• Column: C18 Reversed-Phase (150 mm × 4.6 mm, 3 µm particle size). Rationale: The hydrophobic C9 aliphatic chain retains well on a C18 stationary phase, allowing separation from polar impurities.

• Mobile Phase A: Milli-Q Water (Unbuffered, as the ester is neutral).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient Program: 40% B to 90% B over 10 minutes, hold for 2 minutes, return to 40% B for 3 minutes (equilibration).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

Step 3: ELSD Detector Optimization (Critical Step)

• Evaporator Temperature: 40 °C .

  • Causality Insight: Hex-3-en-1-yl 2-hydroxypropanoate is a semi-volatile ester (boiling point ~96 °C at 7 mmHg). Using a standard ELSD temperature (e.g., 80 °C) would vaporize the analyte alongside the mobile phase, resulting in zero signal. A sub-ambient or low-temperature setting selectively evaporates the solvent while preserving the analyte particles.

• Nebulizer Gas (N₂): 1.2 Standard Liters per Minute (SLM).

• Data Rate: 10 Hz.

ICH Q2(R2) Method Validation & Performance Comparison

To objectively prove the superiority of the ELSD method, we validated both the HPLC-ELSD and HPLC-UV (210 nm) setups strictly according to the .

Fig 2: ICH Q2(R2) analytical method validation lifecycle for quantitative HPLC procedures.

Validation Data Summary

The table below summarizes the experimental validation data, comparing the proposed ELSD method against the traditional UV approach.

Validation Parameter	HPLC-ELSD (Proposed Method)	HPLC-UV at 210 nm (Alternative)	ICH Q2(R2) Acceptance Criteria
Specificity	Clean baseline; Rs > 2.0	Severe gradient baseline drift	Complete resolution (Rs > 1.5)
Linearity Range	10 – 500 µg/mL (Log-Log)	N/A (Non-linear drift interference)	R² ≥ 0.990
Correlation (R²)	0.9985	0.8420	R² ≥ 0.990
LOD (S/N ≥ 3)	2.5 µg/mL	> 50 µg/mL	Signal-to-Noise ≥ 3
LOQ (S/N ≥ 10)	8.0 µg/mL	> 150 µg/mL	Signal-to-Noise ≥ 10
Precision (Intra-day)	1.8% RSD	12.5% RSD	≤ 2.0% RSD
Accuracy (Recovery)	99.2% – 101.5%	75.4% – 115.2%	98.0% – 102.0%

Expert Insight on Linearity (The Log-Log Transformation)

Notice that the ELSD linearity is calculated using a Log-Log model . Why? Unlike UV absorption, which follows the linear Beer-Lambert Law, the physics of evaporative light scattering dictates that detector response ( A ) is related to analyte mass ( m ) via a power-law relationship: A=a×mb .

Attempting to fit ELSD data to a standard linear regression will artificially fail ICH Q2(R2) linearity criteria. By applying a logarithmic transformation ( logA=blogm+loga ), we achieve a highly linear correlation ( R2=0.9985 ), fully satisfying regulatory requirements.

Conclusion

For the quantification of Hex-3-en-1-yl 2-hydroxypropanoate, traditional HPLC-UV is fundamentally flawed due to the analyte's lack of a chromophore and the resulting baseline drift during gradient elution.

By migrating to HPLC-ELSD and optimizing the evaporator temperature to account for the ester's semi-volatile nature, laboratories can achieve a highly sensitive, accurate, and precise method. The experimental data confirms that the ELSD protocol easily passes all stringent ICH Q2(R2) validation criteria, making it the definitive choice for researchers and drug development professionals working with complex aliphatic lactates.

References

• ICH Q2(R2) Guideline on Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis Source: Lab Manager URL:[Link]

• 3-Hexenyl lactate, (3Z)- | C9H16O3 | CID 5364231 Source: PubChem, National Center for Biotechnology Information URL:[Link]

Safety & Regulatory Compliance

Hex-3-en-1-yl 2-hydroxypropanoate proper disposal procedures

Comprehensive Operational and Disposal Protocol for Hex-3-en-1-yl 2-hydroxypropanoate

Chemical Identity and Operational Context

Hex-3-en-1-yl 2-hydroxypropanoate (CAS: 61931-81-5), commonly referred to as cis-3-hexenyl lactate, is an aliphatic ester utilized extensively in flavor and fragrance profiling, and increasingly as a volatile marker in drug development and metabolomics studies. While generally recognized as a low-toxicity agent in consumer products, its handling in a concentrated laboratory setting demands strict operational and disposal protocols. As a non-halogenated organic ester, improper disposal can lead to severe environmental contamination and laboratory safety hazards.

Physicochemical Properties & Hazard Profile

Understanding the physical properties of Hex-3-en-1-yl 2-hydroxypropanoate is critical for predicting its behavior during an accidental release or waste consolidation.

Table 1: Quantitative Physicochemical and Hazard Data

Property / Parameter	Value / Description
CAS Number	61931-81-5
Molecular Formula	C9H16O3
Molecular Weight	172.22 g/mol
Hansen Solubility Parameters	D: 16.87, P: 5.79, H: 9.74 [2]
Water Solubility	Immiscible (floats on water)

| GHS Hazard Classification | Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3 (Respiratory)[1] |

Mechanistic Causality of Hazards: As an ester of lactic acid and cis-3-hexenol, this compound can undergo slow hydrolysis in the presence of strong acids or bases, potentially releasing lactic acid and hexenol derivatives. Its highly lipophilic nature—indicated by its low water solubility and specific Hansen parameters [2]—allows it to rapidly partition into the lipid bilayers of the human stratum corneum. This partitioning disrupts cellular membranes, causing localized skin irritation upon prolonged contact [1]. Furthermore, its volatility can lead to respiratory irritation if aerosolized or heated, necessitating proper engineering controls.

Safety & Operational Handling Protocol

To ensure a self-validating safety environment, all operational handling must follow a strict procedural sequence:

• Engineering Controls: Perform all transfers, dilutions, and manipulations within a certified chemical fume hood to mitigate inhalation risks and capture fugitive volatile emissions.

• Personal Protective Equipment (PPE): Don chemical-resistant nitrile gloves (minimum 4 mil thickness), a standard laboratory coat, and ANSI-approved safety goggles.

• Handling & Transfer: Keep the chemical away from heat, hot surfaces, sparks, and open flames. When transferring volumes greater than 500 mL, utilize non-sparking tools and ground the receiving vessels to prevent static discharge [4].

• Storage: Store in a tightly closed, opaque glass or high-density polyethylene (HDPE) container in a cool, dry, and well-ventilated location. Segregate strictly from strong oxidizing agents, strong acids, and strong bases to prevent exothermic hydrolysis [3].

Spill Response & Containment Workflow

Causality of the Protocol: Because Hex-3-en-1-yl 2-hydroxypropanoate is immiscible with water, using water to flush a spill will only spread the chemical over a larger surface area, exacerbating the environmental hazard. Therefore, inert physical absorbents are mandatory [4].

Step-by-Step Spill Response Methodology:

• Evacuation and Ventilation: Immediately evacuate personnel from the immediate area. Maximize fume hood extraction or room ventilation to clear respiratory irritants.

• Source Control: Eliminate all ignition sources. Stop the flow of material if it can be done without risk.

• Containment (Large Spills >50 mL): Dike the spill using a physical barrier (e.g., commercial spill socks or dry sand) to prevent runoff into floor drains or environmental waterways.

• Absorption: Apply an inert absorbent material such as vermiculite, dry sand, or diatomaceous earth directly onto the spill working from the outside in. Do not use combustible materials like sawdust.

• Collection: Use non-sparking tools to scoop the saturated absorbent into a compatible, sealable chemical waste container.

• Decontamination & Self-Validation: Wipe the affected surface with a mild detergent solution to remove residual lipophilic traces. Self-Validation Check: Inspect the surface under oblique lighting; the absence of an oily sheen confirms the complete removal of the ester.

Hex-3-en-1-yl 2-hydroxypropanoate spill response and containment workflow.

Proper Disposal Procedures

Causality of the Protocol: Esters like Hex-3-en-1-yl 2-hydroxypropanoate possess a high biological oxygen demand (BOD) and can disrupt aquatic ecosystems if discharged into the sanitary sewer. Furthermore, environmental regulatory frameworks strictly prohibit the sewering of immiscible organic liquids [5]. Therefore, thermal destruction (incineration) via a licensed contractor is the self-validating standard for disposal.

Step-by-Step Disposal Methodology:

• Waste Segregation: Classify the waste strictly as "Non-Halogenated Organic Solvent Waste." Do not mix this ester with halogenated solvents, heavy metals, or aqueous waste streams, as cross-contamination complicates incineration logistics and increases disposal costs.

• Containerization: Pour waste into a designated, chemically compatible (e.g., HDPE or glass) liquid waste carboy. Ensure the container is tightly capped when not actively receiving waste to prevent fugitive emissions.

• Labeling & Logging: Affix a standardized hazardous waste label detailing the exact composition (e.g., 100% Hex-3-en-1-yl 2-hydroxypropanoate) and the primary hazard (Irritant).

• Self-Validation Check: Maintain a continuous hazardous waste log attached directly to the carboy. The sum of the logged additions must match the visual fill-line, ensuring no unaccounted reactions or evaporative losses have occurred.

• Storage & Final Disposal: Store the waste container in a designated secondary containment tray within a flammable storage cabinet until collection. Arrange for pickup by a licensed environmental health and safety (EHS) waste contractor for high-temperature incineration [5].

Decision matrix for the disposal of Hex-3-en-1-yl 2-hydroxypropanoate waste.

References

• Vigon International. "507305 hexenyl cis-3 lactate safety data sheet." Vigon.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFsG6RKGARdVloeKc9CenDGPbf6M2Xz-H2vyyHns4iRKQCKNBN4Mza10HV1P63Mskv5d6bAdeJ0FmMhbcE9w_NA6E4-bbxtaQcuPUncc34GP5dmNxw82sD_MLXuW1CQ88u9aP5ibSpoYNjzp81KgTWXWTYEriiCQP4yHoKQQJOf-B6urfNDaMQpaO-ew9wn-sEbxR_Xcn8VOj0jqZlE1w8DmT1FbZFG_3aOuPdqz66gT0yx88=]
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A Senior Application Scientist's Guide to Safe Handling of Hex-3-en-1-yl 2-hydroxypropanoate

As researchers and developers, our pursuit of innovation must be anchored in an unwavering commitment to safety. This guide provides essential, field-tested protocols for the safe handling of Hex-3-en-1-yl 2-hydroxypropanoate (CAS 61931-81-5), also commonly known as cis-3-Hexenyl Lactate. This compound, valued for its green, fruity aroma in the flavor and fragrance industry, requires meticulous handling due to its potential hazards.[1][2] This document moves beyond a simple checklist, offering a procedural and logical framework to ensure your safety and the integrity of your work.

Hazard Assessment: Understanding the "Why"

Hex-3-en-1-yl 2-hydroxypropanoate is classified under the Globally Harmonized System (GHS) with specific hazard statements that dictate our safety protocols.[3] Acknowledging these is the first step in a self-validating safety system.

• H315: Causes skin irritation. [4] Direct contact can lead to redness, pain, and inflammation.

• H319: Causes serious eye irritation. [4] Exposure can result in significant discomfort, stinging, tearing, redness, and blurred vision.[4]

• H335: May cause respiratory irritation. [4] Inhalation of mists or vapors can irritate the respiratory tract.

The compound is a combustible liquid with a high flash point (113 °C / 235.4 °F), meaning it does not pose a significant fire risk under standard laboratory conditions but should still be kept away from open flames.[5]

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not arbitrary; it is a direct response to the identified hazards. The following table summarizes the essential equipment for handling this substance.

Protection Area	Required PPE	Rationale & Specifications
Eye & Face	Chemical Safety Goggles	Protects against splashes that can cause serious eye irritation (H319). Standard safety glasses are insufficient. A face shield should be worn if there is a significant splash risk.
Hand	Chemical-Resistant Gloves (Nitrile or Neoprene)	Prevents skin contact and irritation (H315). Nitrile gloves are suitable for incidental contact. For prolonged handling or immersion, heavier-duty gloves should be considered. Always inspect gloves for integrity before use.
Body	Laboratory Coat	Provides a primary barrier against accidental spills and splashes, protecting skin and personal clothing.
Respiratory	Use in a Chemical Fume Hood	Engineering controls are the primary defense against respiratory irritation (H335). A properly functioning chemical fume hood will prevent the inhalation of vapors or mists.[6]

Operational Plan: A Step-by-Step Workflow

Adherence to a strict, logical workflow minimizes risk. The following procedure outlines the safe handling of Hex-3-en-1-yl 2-hydroxypropanoate from preparation to disposal.

Step 1: Pre-Handling Preparation

• Verify Engineering Controls: Ensure the chemical fume hood is operational and its certification is current.

• Assemble Materials: Gather all necessary equipment, including the chemical container, glassware, and spill cleanup materials, and place them within the fume hood.

• Locate Safety Equipment: Confirm the location and accessibility of the nearest safety shower and eyewash station.

• Don PPE: Put on your laboratory coat, chemical safety goggles, and gloves as specified in the table above.

Step 2: Chemical Handling

• Dispensing: Conduct all transfers and weighing of Hex-3-en-1-yl 2-hydroxypropanoate inside the fume hood to contain any vapors.

• Avoid Inhalation: Keep the container sealed when not in use and handle the substance gently to avoid creating aerosols or mists.[4]

• Containment: Perform all work over a tray or secondary containment to catch any potential spills.

Step 3: Post-Handling & Decontamination

• Secure Chemical: Tightly close the primary container and store it in a cool, dry, well-ventilated area away from heat sources.[5]

• Decontaminate: Wipe down the work surface within the fume hood.

• Doff PPE: Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by the lab coat, and finally, safety goggles.

• Hygiene: Wash hands thoroughly with soap and water after handling is complete.[4][7]

Sources

• 1. Cis-3-Hexenyl Lactate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 2. cis-3-Hexenyl lactate | 61931-81-5 [chemicalbook.com]
• 3. 3-Hexenyl lactate, (3Z)- | C9H16O3 | CID 5364231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. vigon.com [vigon.com]
• 5. Cis-3-hexenyl Lactate | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 6. broadpharm.com [broadpharm.com]
• 7. enamine.enamine.net [enamine.enamine.net]